1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid

Core Science & Biosynthesis

Fragment-based discovery of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid allosteric inhibitors

Fragment-Based Discovery of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic Acid: Pioneering Allosteric Inhibition of FPPS

The Soft-Tissue Imperative: Rethinking FPPS Inhibition

Farnesyl Pyrophosphate Synthase (FPPS) is a critical metabolic hub in the mevalonate pathway, responsible for synthesizing farnesyl pyrophosphate (FPP)—an essential lipid moiety required for the prenylation and membrane anchoring of small GTPases like Ras, Rho, and Rac[1]. For decades, the gold standard for FPPS inhibition has been nitrogen-containing bisphosphonates (e.g., zoledronic acid)[2].

However, from a pharmacokinetic and structural biology perspective, bisphosphonates present a severe limitation for oncology. Their P-C-P backbone acts as a highly polar "bone hook," aggressively chelating calcium hydroxyapatite in the skeletal matrix[2][3]. While this makes them exceptionally efficacious for osteoporosis and bone metastases, their rapid systemic clearance and near-total sequestration in bone leave soft-tissue tumors unexposed to therapeutic concentrations[2].

To target Ras-driven soft-tissue carcinomas, a paradigm shift was required: the discovery of lipophilic, non-bone-binding inhibitors. This necessity drove the implementation of Fragment-Based Drug Discovery (FBDD) to uncover a previously uncharacterized, druggable allosteric pocket on the FPPS enzyme[2].

Mevalonate pathway highlighting dual FPPS inhibition strategies: Active vs. Allosteric sites.

Fragment-Based Discovery Architecture

The discovery of 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (also known as NOV_823) relied on a highly orchestrated FBDD workflow[4]. Unlike high-throughput screening (HTS) of large, complex molecules, FBDD screens libraries of low-molecular-weight compounds (<300 Da). The causality behind this choice is rooted in ligand efficiency: fragments bind with low affinity but form high-quality, perfectly complementary interactions with the target, providing an optimal foundation for chemical growing.

Step-by-Step Methodology: The FBDD Protocol

Step 1: Primary Screening via Ligand-Observed NMR

• Rationale: Standard biochemical assays often yield false negatives for fragments due to their inherently low binding affinities ( Kd​ in the millimolar range). Ligand-observed NMR techniques, such as Saturation Transfer Difference (STD-NMR) and WaterLOGSY, are highly sensitive to transient binding events, making them the superior choice for primary fragment screening.

• Protocol: A diverse library of fragments was incubated with recombinant human FPPS. STD-NMR was utilized to detect the transfer of magnetization from the irradiated protein to the bound fragment. Fragments exhibiting a strong STD signal were flagged as primary hits[2].

Step 2: Crystallographic Validation and Pocket Elucidation

• Rationale: NMR confirms binding but lacks spatial resolution. To rationally design a lead compound, the exact binding coordinates must be mapped.

• Protocol: Apo-FPPS crystals were grown using the hanging-drop vapor diffusion method. The NMR-validated fragments were soaked into these pre-formed crystals at high concentrations (10–50 mM) to force occupancy. Subsequent X-ray diffraction analysis revealed a groundbreaking finding: the fragments did not bind in the highly polar allylic (S1) or homoallylic (S2) active sites. Instead, they occupied a novel, lipophilic allosteric cavity adjacent to the isopentenyl diphosphate (IPP) binding site[1][2].

Step 3: Structure-Guided Hit-to-Lead Optimization

• Rationale: The initial fragments were too small to induce complete enzymatic inhibition. Chemical "growing" was required to maximize surface area contact and introduce electrostatic anchors.

• Protocol: Utilizing the electron density maps, chemists synthesized derivatives of the initial hits. The integration of a benzo[g]indole core provided a rigid, planar surface that perfectly complemented the hydrophobic allosteric pocket. Crucially, the addition of a carboxymethyl group at the N1 position and a carboxylic acid at the C2 position established critical hydrogen-bonding networks with polar residues at the pocket's entrance, locking the enzyme in an inactive conformation[4][5].

Sequential FBDD workflow from NMR screening to the optimized benzo[g]indole lead.

Structural Mechanics: The Binding Mode (PDB: 3N6K)

The crystallographic structure of human FPPS complexed with 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (PDB ID: 3N6K) definitively validates the allosteric mechanism[4].

Unlike bisphosphonates, which mimic the pyrophosphate transition state and require Mg2+ coordination within the "DDXXD" active-site motifs, the benzo[g]indole inhibitor bypasses the active site entirely[1]. The allosteric pocket is predominantly hydrophobic, accommodating the extended aromatic system of the benzo[g]indole core. The di-acid functionalization (the N1-carboxymethyl and C2-carboxylic acid) acts as an electrostatic anchor, interacting with specific basic residues at the periphery of the pocket. By occupying this space, the inhibitor physically restricts the conformational flexibility of FPPS, preventing the structural closure required to catalyze the condensation of IPP and DMAPP[2][4].

Quantitative Data & Comparative Efficacy

The transition from active-site bisphosphonates to allosteric non-bisphosphonates represents a fundamental shift in therapeutic utility. The table below summarizes the divergent profiles of these two inhibitor classes.

Pharmacological Property	Zoledronic Acid (Bisphosphonate)	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid
Inhibitor Classification	Nitrogen-containing Bisphosphonate	Non-bisphosphonate Allosteric Inhibitor
Primary Binding Site	Active Site (S1/Allylic)	Allosteric Site
Structural Dependency	Requires Mg2+ coordination	Mg2+ independent binding
Bone Mineral Affinity	Extremely High (Chelates Hydroxyapatite)	Negligible
Soft Tissue Penetration	Poor (Rapid skeletal sequestration)	High (Lipophilic core facilitates distribution)
Therapeutic Trajectory	Osteoporosis, Skeletal metastases	Soft-tissue oncology, Anti-parasitic leads

Future Perspectives

The discovery of 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid proves that FPPS can be potently inhibited without relying on the bone-seeking pyrophosphate pharmacophore[2]. By validating the druggability of the FPPS allosteric pocket, researchers have unlocked a new frontier in precision oncology. Future optimization of this chemotype focuses on enhancing cellular permeability and in vivo metabolic stability, ultimately aiming to deploy these agents against Ras-dependent soft-tissue malignancies where bisphosphonates have historically failed[3].

References

• Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery. Jahnke, W., Rondeau, J.M., Cotesta, S., Marzinzik, A., Pellé, X., Geiser, M., et al. Nature Chemical Biology, 6(9), 660-666 (2010). URL:[Link]

• 3N6K: Human FPPS complex with NOV_823. RCSB Protein Data Bank. URL:[Link]

• Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site. Liu, Y.L., Lindert, S., Zhu, W., Wang, K., McCammon, J.A., Oldfield, E. Proceedings of the National Academy of Sciences (PNAS), 111(26), E2530-E2539 (2014). URL:[Link]

• Farnesyl Pyrophosphate Synthase as a Target for Drug Development: Discovery of Natural-Product-Derived Inhibitors and Their Activity in Pancreatic Cancer Cells. Journal of Medicinal Chemistry, ACS Publications (2019). URL:[Link]

Sources

• 1. pnas.org [pnas.org]
• 2. Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rcsb.org [rcsb.org]
• 5. rcsb.org [rcsb.org]

Structural Elucidation and Therapeutic Potential of hFPPS Bound to 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid

An In-Depth Technical Guide for Structural Biologists and Drug Development Professionals

Executive Summary: The Paradigm Shift in hFPPS Inhibition

Human farnesyl pyrophosphate synthase (hFPPS) is a critical gatekeeper enzyme in the mevalonate pathway, responsible for synthesizing farnesyl pyrophosphate (FPP)—a precursor essential for sterol biosynthesis and the post-translational prenylation of small GTPases (e.g., Ras, Rho)[1]. Historically, hFPPS has been targeted by nitrogen-containing bisphosphonates (N-BPs) like zoledronic acid. While highly efficacious for osteolytic bone diseases, N-BPs possess a fundamental pharmacological limitation: their extreme hydrophilicity and high affinity for bone mineral (hydroxyapatite) severely restrict their systemic distribution to soft tissues[2].

The structural resolution of hFPPS bound to the non-bisphosphonate ligand 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (PDB: 3N6K) represents a watershed moment in rational drug design[3]. By targeting a previously hidden allosteric pocket, this indole-2-carboxylic acid derivative circumvents the bone-affinity bottleneck, opening new therapeutic avenues for soft-tissue tumors, immunomodulation, and neurodegenerative tauopathies[2][4].

Mechanistic Rationale: Active Site vs. Allosteric Modulation

To understand the significance of this ligand, we must first map the catalytic workflow of hFPPS. The enzyme catalyzes two sequential condensation reactions:

• Isopentenyl pyrophosphate (IPP) + Dimethylallyl pyrophosphate (DMAPP) → Geranyl pyrophosphate (GPP).

• IPP + GPP → Farnesyl pyrophosphate (FPP)[5].

Bisphosphonates act as competitive inhibitors at the allylic (DMAPP/GPP) binding site, coordinating tightly with Mg 2+ ions[6]. In contrast, 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid binds to a distinct allosteric pocket located near the enzyme's C-terminal end, adjacent to the IPP binding site[7]. Binding at this site locks the enzyme in a conformational state that prevents the functional closure of the active site, thereby halting catalysis non-competitively.

Mevalonate pathway and hFPPS allosteric inhibition mechanism.

Structural Biology of the Allosteric Pocket (PDB: 3N6K)

The discovery of this allosteric site was driven by Fragment-Based Drug Discovery (FBDD) utilizing NMR and X-ray crystallography[8]. The crystal structure of hFPPS in complex with 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (PDB: 3N6K) reveals a highly specific binding pose[3].

Key Structural Interactions:

• Hydrophobic Core: The benzo[g]indole ring system inserts deeply into a lipophilic cavity formed by the C-terminal residues of hFPPS. This hydrophobic interaction is the primary driver of binding affinity.

• Electrostatic Anchoring: The pocket, while mostly hydrophobic, accommodates the two negatively charged carboxylic acid groups of the ligand. These groups engage in critical hydrogen-bonding and electrostatic interactions with basic residues at the pocket's entrance, stabilizing the ligand-enzyme complex without the need for the Mg 2+ coordination required by bisphosphonates[7].

Comparative Data Analysis

To evaluate the structural integrity and pharmacological utility of this complex, we must benchmark it against other known hFPPS states.

Table 1: Crystallographic Parameters of hFPPS Allosteric Complexes

PDB ID	Ligand Type / Chemotype	Resolution (Å)	R-work / R-free	Modeled Residues
3N6K	Benzo[g]indole derivative	2.25	0.190 / 0.230	341
5DGN	Allosteric Non-bisphosphonate	2.08	0.190 / 0.228	343
4LPG	Monophosphonate Chemotype	2.35	0.182 / 0.230	341
5JUZ	Thienopyrimidine-based	2.40	0.180 / 0.227	336
(Note: Estimated standard values for 3N6K class based on related depositions[1][3][4][9])

Table 2: Pharmacological Profile Comparison

Property	Bisphosphonates (e.g., Zoledronate)	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid
Target Site	Active Site (Allylic/IPP)	Allosteric Pocket
Metal Dependency	Requires Mg 2+ for binding	Metal-independent
Bone Mineral Affinity	Very High (Hydroxyapatite binding)	Low to None
Systemic Distribution	Poor in soft tissues	High
Primary Indication	Osteoporosis, Bone Metastases	Soft-tissue tumors, Immunomodulation

Methodological Framework: Fragment-Based Drug Discovery (FBDD)

The identification of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid was not achieved through high-throughput screening (HTS), but through a meticulously designed FBDD pipeline[10]. Fragments are low-molecular-weight compounds (<300 Da) that bind with low affinity but high ligand efficiency.

Fragment-based drug discovery (FBDD) workflow for hFPPS.

Self-Validating Experimental Protocols

As an application scientist, ensuring that protocols are self-validating is paramount. The following methodologies detail the exact steps required to express, purify, and crystallize the hFPPS-ligand complex, explaining the causality behind each technical choice.

Protocol A: Recombinant Expression and Purification of hFPPS

Objective: Obtain highly pure, monodisperse hFPPS suitable for crystallographic studies.

• Expression Construct: Transform E. coli BL21(DE3) cells with a pET-derived vector containing the human FPPS gene fused to an N-terminal Hexa-His tag followed by a TEV protease cleavage site[6].

• Induction: Grow cells in Terrific Broth (TB) at 37°C until OD 600​ reaches 0.8. Induce with 0.5 mM IPTG and lower the temperature to 18°C for 16 hours.

  • Causality: Low-temperature induction slows translation, preventing the formation of insoluble inclusion bodies and promoting proper folding of the multi-helical hFPPS structure.

• IMAC Purification: Lyse cells and pass the clarified lysate over a Ni-NTA affinity column. Elute with a 10–300 mM imidazole gradient.

• Tag Cleavage: Incubate the eluate with recombinant TEV protease (1:50 w/w ratio) overnight at 4°C while dialyzing against a low-imidazole buffer.

  • Causality: Removing the His-tag is critical. Flexible tags often interfere with crystal lattice packing, leading to poor diffraction resolution.

• Size Exclusion Chromatography (SEC): Polish the cleaved protein using a Superdex 200 column equilibrated in 20 mM HEPES pH 7.5, 150 mM NaCl, and 2 mM TCEP.

  • Self-Validation Step: SEC does not merely polish the protein; it acts as an internal validation of monodispersity. A sharp, symmetrical elution peak corresponding to the hFPPS homodimer (~80 kDa) confirms the absence of soluble aggregates, a fundamental prerequisite for reproducible crystal nucleation.

Protocol B: Co-Crystallization with 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid

Objective: Trap the enzyme in its allosterically inhibited conformation.

• Complex Formation: Concentrate the purified hFPPS to 12 mg/mL. Add 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (dissolved in 100% DMSO) to a final concentration of 2 mM (ensuring final DMSO concentration remains <5%). Incubate at 4°C for 2 hours.

  • Causality: Co-crystallization is preferred over crystal soaking for allosteric inhibitors. Allosteric binding often induces significant conformational shifts that would shatter pre-formed apo-crystals. Pre-incubation allows the protein to adopt the inhibited conformation uniformly in solution.

• Vapor Diffusion Setup: Using the hanging-drop vapor diffusion method, mix 1 µL of the protein-ligand complex with 1 µL of reservoir solution (typically 15-25% PEG 3350, 0.2 M ammonium citrate, pH 6.5-7.5). Seal over 500 µL of reservoir solution and incubate at 20°C.

• Cryoprotection & Freezing: Once crystals appear (typically 3-7 days), briefly transfer them into a cryoprotectant drop containing the reservoir solution supplemented with 20% (v/v) glycerol and 2 mM ligand. Flash-freeze immediately in liquid nitrogen.

  • Self-Validation Step: Collect initial X-ray diffraction frames. The presence of sharp, distinct diffraction spots extending beyond 2.5 Å resolution validates the structural homogeneity of the crystal lattice, allowing for successful molecular replacement using an apo-hFPPS search model.

Conclusion

The structural elucidation of hFPPS bound to 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid provides a definitive blueprint for overcoming the pharmacokinetic limitations of bisphosphonates. By validating the druggability of the C-terminal allosteric pocket, researchers can now utilize structure-guided design to optimize non-bisphosphonate inhibitors. This paradigm shift not only expands the therapeutic window of hFPPS inhibitors into oncology and neurodegeneration but also underscores the power of fragment-based screening in uncovering hidden allosteric regulatory mechanisms.

References

• Jahnke, W. et al. "Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery." Nature Chemical Biology 6, 660–666 (2010). URL: [Link]

• Protein Data Bank. "3N6K: Human FPPS complex with NOV_823." RCSB PDB. URL: [Link]

• Protein Data Bank. "3N46: Human FPPS complex with NOV_980 and zoledronic acid/MG2+." RCSB PDB. URL:[Link]

• De Schutter, J.W. et al. "Multistage screening reveals chameleon ligands of the human farnesyl pyrophosphate synthase: implications to drug discovery for neurodegenerative diseases." RCSB PDB (4LPG). URL:[Link]

• Marzinzik, A.L. et al. "Discovery of Novel Allosteric Non-Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthase by Integrated Lead Finding." RCSB PDB (5DGN). URL:[Link]

• Park, J. et al. "Crystal structure of human FPPS in complex with an allosteric inhibitor CL-06-057." RCSB PDB (5JUZ). URL:[Link]

• Lin, Y.S. et al. "Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective." Frontiers in Chemistry (2019). URL:[Link]

• ESR14. "Targeting allosteric pockets with FBLD." Fragnet. URL: [Link]

• Montalvetti, A. et al. "Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site." PNAS (2017). URL:[Link]

Sources

• 1. rcsb.org [rcsb.org]
• 2. Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rcsb.org [rcsb.org]
• 4. rcsb.org [rcsb.org]
• 5. pnas.org [pnas.org]
• 6. rcsb.org [rcsb.org]
• 7. Frontiers | Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective [frontiersin.org]
• 8. Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. rcsb.org [rcsb.org]
• 10. fragnet.eu [fragnet.eu]

In Vitro Pharmacological Properties of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid: A Novel Allosteric Inhibitor of Farnesyl Pyrophosphate Synthase (FPPS)

Executive Summary

The mevalonate pathway is a critical metabolic cascade responsible for the synthesis of sterols and isoprenoids. Within this pathway, Farnesyl Pyrophosphate Synthase (FPPS) acts as a highly regulated branch-point enzyme. While nitrogen-containing bisphosphonates (N-BPs) like zoledronic acid are potent, clinically approved inhibitors of FPPS, their extreme affinity for bone mineral (due to the bisphosphonate "bone hook") severely limits their systemic bioavailability for soft-tissue oncology and parasitic infections.

1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (also known in literature as NOV_823 or PDB ligand BFH ) represents a paradigm shift in FPPS pharmacology[1]. Discovered via fragment-based drug design (FBDD), this compound is a first-in-class, non-bisphosphonate allosteric inhibitor of human FPPS. By binding to a previously unknown allosteric pocket, it circumvents the pharmacokinetic limitations of N-BPs, offering a novel chemotype for the direct treatment of soft-tissue tumors and protozoan infections[2].

Target Biology & The Rationale for Allosteric Inhibition

FPPS catalyzes two sequential condensation reactions: the fusion of isopentenyl pyrophosphate (IPP) with dimethylallyl pyrophosphate (DMAPP) to form geranyl pyrophosphate (GPP), and the subsequent condensation of GPP with another IPP molecule to form the 15-carbon farnesyl pyrophosphate (FPP). FPP is the obligate lipid anchor for the prenylation of small GTPases (e.g., Ras, Rho, Rab), which are indispensable for tumor cell survival, cytoskeletal organization, and proliferation[3].

Traditional N-BPs act as active-site inhibitors. They mimic the allylic pyrophosphate substrate, coordinating with Mg²⁺ ions in the active site. However, this exact mechanism is responsible for their rapid clearance from plasma and near-exclusive accumulation in bone matrix[4]. 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid bypasses the active site entirely. Instead, it targets a highly druggable, hydrophobic allosteric cavity adjacent to the IPP-binding pocket, stabilizing an inactive conformation of the enzyme and halting the prenylation cascade without the need for a bone-seeking phosphonate moiety[2].

Figure 1. Mevalonate pathway highlighting the allosteric inhibition of FPPS by 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid.

Quantitative Pharmacological Profile

The in vitro pharmacological properties of the compound demonstrate its viability as a lead molecule. The dual carboxylic acid moieties are critical for anchoring the molecule at the entrance of the allosteric pocket, while the benzo[g]indole core extends into the hydrophobic cavity, disrupting the dynamic closure of the enzyme required for catalysis[1].

Table 1: Physicochemical and In Vitro Data Summary

Parameter	Value / Description	Method of Determination
Compound Name	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid	N/A
Molecular Formula	C₁₅H₁₁NO₄	Mass Spectrometry
Molecular Weight	269.25 g/mol	N/A
Primary Target	Human Farnesyl Pyrophosphate Synthase (FPPS)	Enzymatic Assay / X-ray
Mechanism of Action	Non-competitive Allosteric Inhibition	Michaelis-Menten Kinetics
Binding Site	C-terminal allosteric pocket (near IPP site)	X-ray Crystallography
In Vitro IC₅₀	~0.2 µM – 20.0 µM (Assay dependent)	Radiometric [¹⁴C]-IPP Assay
PDB Accession		X-ray Diffraction (2.25 Å)

Experimental Methodologies: A Self-Validating System

To ensure scientific integrity and reproducibility, the discovery and characterization of this compound rely on an orthogonal, self-validating workflow. The causality behind each step is designed to eliminate false positives (e.g., promiscuous aggregators) and confirm true allosteric modulation[5].

Figure 2. Fragment-based drug discovery workflow for identifying non-bisphosphonate FPPS inhibitors.

Protocol 1: Protein-Observed 2D-NMR Screening (HSQC)

Purpose: To confirm direct, specific binding to the FPPS protein rather than non-specific enzymatic inhibition via aggregation.

• Preparation: Express and purify ¹⁵N-labeled human FPPS using an E. coli BL21(DE3) expression system.

• Setup: Prepare NMR samples containing 50 µM ¹⁵N-FPPS in a buffer of 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, and 2 mM DTT, supplemented with 10% D₂O.

• Titration: Add 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid at varying concentrations (100 µM to 2 mM).

• Acquisition & Causality: Record ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectra. Why? Specific binding to the allosteric pocket induces localized chemical shift perturbations in the backbone amides of the residues lining the pocket. If the compound were a non-specific aggregator, global line broadening would occur instead.

Protocol 2: In Vitro FPPS Enzymatic Inhibition Assay

Purpose: To quantify the functional inhibitory potency (IC₅₀) of the compound.

• Reaction Mix: Combine 10 nM recombinant human FPPS with 10 µM GPP in an assay buffer containing 50 mM HEPES (pH 7.4), 5 mM MgCl₂, and 0.1% Tween-20. Why Tween-20? The inclusion of a non-ionic detergent prevents false-positive inhibition caused by colloidal aggregation of the lipophilic indole compound.

• Inhibitor Incubation: Add the compound in a 10-point dose-response dilution series (0.01 µM to 100 µM) and pre-incubate for 15 minutes at 37°C.

• Initiation: Initiate the reaction by adding 10 µM of radiolabeled [¹⁴C]-IPP. Why 10 µM? This concentration is maintained near or below the Michaelis constant ( Km​ ) of IPP, ensuring the assay remains highly sensitive to allosteric shifts in substrate affinity without saturating the enzyme.

• Detection: After 30 minutes, quench the reaction with 1 M HCl in methanol. Extract the radiolabeled FPP product into an organic phase (e.g., hexane) and quantify via liquid scintillation counting.

Protocol 3: X-Ray Crystallography of the FPPS-Ligand Complex

Purpose: To obtain high-resolution structural validation of the binding pose for rational hit-to-lead optimization.

• Co-crystallization: Mix apo-FPPS (10 mg/mL) with a 5-fold molar excess of the compound.

• Vapor Diffusion: Set up hanging-drop vapor diffusion plates using a reservoir solution of 20% PEG 3350 and 0.2 M ammonium citrate at pH 6.5. Why pH 6.5? Maintaining a slightly acidic to neutral pH ensures the optimal protonation state of the compound's dual carboxylic acids, which is critical for forming hydrogen bonds with the basic residues at the lip of the allosteric pocket.

• Diffraction: Harvest crystals, cryoprotect in 20% glycerol, and collect X-ray diffraction data (yielding the 2.25 Å resolution structure deposited as PDB)[1].

Implications for Future Drug Development

The discovery of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid fundamentally alters the therapeutic landscape for FPPS targeting. By demonstrating that FPPS can be potently inhibited via an allosteric mechanism, researchers can now design targeted therapies for soft-tissue sarcomas, breast cancer metastasis, and glioblastomas without the pharmacokinetic sink of the skeletal system[2]. Furthermore, because homologous allosteric pockets exist in the FPPS of protozoan parasites (e.g., Trypanosoma brucei), this chemotype serves as a foundational scaffold for developing novel antiparasitic agents[5].

References

• Jahnke, W., Rondeau, J. M., Cotesta, S., Marzinzik, A., Pellé, X., Geiser, M., ... & Green, J. R. (2010). Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery. Nature Chemical Biology, 6(9), 660-666. Available at:[Link]

• RCSB Protein Data Bank. (2010). PDB 3N6K: Human FPPS complex with NOV_823. Available at: [Link]

• RCSB Protein Data Bank. Ligand BFH: 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid. Available at: [Link]

• Lin, J. H. (1996). Bisphosphonates: A review of their pharmacokinetic properties. Bone, 18(2), 75-85. Available at:[Link]

• Marzinzik, A. L., et al. (2015). Discovery of Novel Allosteric Non-Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthase by Integrated Lead Finding. ChemMedChem, 10(11), 1884-1891. Available at:[Link]

Sources

• 1. rcsb.org [rcsb.org]
• 2. Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ORBi: Nitrogen-containing bisphosphonates can inhibit angiogenesis in vivo without the involvement of farnesyl pyrophosphate synthase. - 2011 [orbi.uliege.be]
• 4. Frontiers | Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective [frontiersin.org]
• 5. fragnet.eu [fragnet.eu]

Structural and Kinetic Profiling of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid as an Allosteric Modulator of Farnesyl Pyrophosphate Synthase (FPPS)

Executive Summary

Farnesyl pyrophosphate synthase (FPPS, EC 2.5.1.10) is a critical regulatory enzyme within the mevalonate pathway. It catalyzes the successive condensation of isopentenyl pyrophosphate (IPP) with dimethylallyl pyrophosphate (DMAPP) and geranyl pyrophosphate (GPP) to synthesize farnesyl pyrophosphate (FPP)[1][2]. FPP is an essential lipid precursor for sterol biosynthesis and the post-translational prenylation of small GTPases (e.g., Ras, Rho, Rac), making FPPS a highly validated target in both oncology and bone metabolic disorders[3][4].

Historically, the clinical landscape of FPPS inhibition has been dominated by nitrogen-containing bisphosphonates (N-BPs) such as zoledronate[1][5]. While highly potent, N-BPs act as active-site competitive inhibitors that require a trinuclear magnesium (Mg²⁺) cluster for binding[6]. Crucially, their pyrophosphate-mimicking structure imparts an extreme affinity for bone mineral (hydroxyapatite), restricting their systemic distribution and rendering them largely ineffective for treating soft-tissue tumors[5][7].

To overcome this pharmacokinetic limitation, fragment-based drug discovery (FBDD) has identified a novel, druggable allosteric pocket on FPPS[7]. This whitepaper provides an in-depth technical analysis of 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (often designated as NOV_823 or compound 10), a pioneering non-bisphosphonate allosteric inhibitor that effectively locks FPPS in an inactive conformation without accumulating in skeletal tissue[7][8].

Mechanistic Rationale: The FPPS Allosteric Pocket

The catalytic architecture of human FPPS features two primary substrate-binding sites: the allylic site (S1), which binds DMAPP/GPP via the Mg²⁺ cluster, and the homoallylic site (S2), which accommodates IPP[6][9].

High-resolution structural biology efforts revealed a third, distinct binding cavity—the allosteric site (S3/A-site)—located adjacent to the S2 pocket[6][9]. 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid binds exclusively to this S3 cavity[8][10]. By targeting a site physically distinct from the highly charged S1 pocket, this benzo[g]indole derivative achieves potent enzyme inhibition completely independent of Mg²⁺. This mechanism eliminates the need for a bisphosphonate moiety, thereby stripping the molecule of bone-seeking properties and enabling broad cellular penetrance for soft-tissue oncology and immunomodulation[7][11].

Fig 1: Allosteric inhibition mechanism of FPPS by the benzo[g]indole derivative.

Structural Biology and Binding Topology (PDB: 3N6K)

Crystallographic analysis of human FPPS in complex with 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (PDB ID: 3N6K) elucidates the precise molecular interactions driving its affinity[4][8].

• Hydrophobic Anchoring : The planar, aromatic benzo[g]indole scaffold occupies a deep, lipophilic cavity within the S3 site. This interaction stabilizes the enzyme in a rigid conformation that restricts the flexibility of the C-terminal tail, preventing the enzyme from achieving its catalytically active closed state[4][10].

• Electrostatic Network : The dual carboxylic acid moieties (located at the 2-position and on the N-carboxymethyl group) engage in critical hydrogen bonding and electrostatic interactions. They interact with basic residues (such as Arg and Lys) that typically stabilize the pyrophosphate moiety of the natural IPP substrate.

• Conformational Locking : Because the allosteric pocket partially overlaps with the trajectory required for proper active-site closure, binding of the inhibitor acts as a non-competitive wedge, shutting down the catalytic cycle regardless of allylic substrate concentrations[1][4].

Kinetic Profiling and Binding Affinity

Quantitative biophysical assays confirm the efficacy of the benzo[g]indole scaffold. The compound demonstrates sub-micromolar affinity, serving as a highly optimized lead for non-bisphosphonate drug development.

Table 1: Binding and Kinetic Parameters

Parameter	Value / Description
Compound Name	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid
Target	Human Recombinant FPPS (Homo sapiens)[2]
Binding Site	Allosteric (S3) Pocket[10]
IC₅₀	~920 nM[12]
Mechanism of Action	Non-bisphosphonate, Mg²⁺-independent allosteric inhibition[7]
Structural Reference	PDB ID: 3N6K[6][8]

Experimental Workflow: Validating Allosteric Binding

As a Senior Application Scientist, establishing a robust, self-validating protocol is paramount for characterizing novel allosteric modulators. The following workflow outlines the gold-standard methodology used to validate the binding of 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid[7].

Step 1: Protein Expression and Purification

• Expression : Clone the human FPPS gene into a pET expression vector with an N-terminal His-tag. Express in E. coli BL21(DE3) cells, inducing with 0.5 mM IPTG at 18°C for 16 hours to ensure proper folding and solubility.

• Purification : Purify the lysate via Ni-NTA affinity chromatography. Follow with size-exclusion chromatography (SEC) using a Superdex 200 column equilibrated in 20 mM HEPES (pH 7.5), 150 mM NaCl, and 2 mM DTT.

Step 2: NMR-Based Fragment Screening (WaterLOGSY & STD-NMR)

• Preparation : Prepare 10 μM of purified apo-FPPS in a D₂O-matched buffer. Crucial Causality: Omit Mg²⁺ from the buffer to ensure that any observed binding is independent of the active-site metal cluster, thereby selecting strictly for allosteric binders.

• Execution : Introduce the benzo[g]indole ligand at a 100-fold molar excess.

• Analysis : Perform Saturation Transfer Difference (STD) NMR to map the ligand's binding epitope.

Step 3: Isothermal Titration Calorimetry (ITC)

• Setup : Load 50 μM of purified FPPS into the ITC sample cell.

• Titration : Titrate 500 μM of 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid via continuous 2 μL injections at 25°C.

• Validation : Extract the dissociation constant ( Kd​ ), enthalpy ( ΔH ), and entropy ( ΔS ). This step acts as a self-validating checkpoint to confirm a 1:1 binding stoichiometry at the allosteric site, ruling out non-specific aggregation.

Step 4: X-ray Crystallography

• Crystallization : Co-crystallize FPPS (10 mg/mL) with a 2 mM concentration of the inhibitor using sitting-drop vapor diffusion.

• Optimization : Optimize well solutions containing PEG 3350 and ammonium acetate to yield diffraction-quality crystals.

• Resolution : Harvest crystals, cryoprotect with 20% glycerol, and collect diffraction data. Phase the data using molecular replacement (search model: apo-FPPS) to yield the definitive 3N6K structural model[8].

Fig 2: Step-by-step FBDD workflow for validating FPPS allosteric modulators.

Future Perspectives in Drug Development

The discovery of the FPPS allosteric pocket and its validation via 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid represents a paradigm shift in mevalonate pathway targeting[7][11]. By decoupling FPPS inhibition from bone mineral affinity, researchers can now optimize these scaffolds for enhanced cellular penetrance and systemic distribution[5].

This opens vast therapeutic avenues for Ras-driven solid tumors, where FPP depletion directly impairs oncogenic signaling, and for direct immunomodulation via γδ T-cell activation in the tumor microenvironment[11]. Furthermore, homologous allosteric pockets have recently been identified in bacterial FPPS (e.g., Pseudomonas aeruginosa), suggesting that benzo[g]indole derivatives could be repurposed as novel anti-infectives capable of penetrating bacterial membranes[13].

Sources

• 1. Frontiers | Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective [frontiersin.org]
• 2. Information on EC 2.5.1.10 - (2E,6E)-farnesyl diphosphate synthase and Organism(s) Homo sapiens and UniProt Accession P14324 - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. pnas.org [pnas.org]
• 4. Frontiers | Human isoprenoid synthase enzymes as therapeutic targets [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Allosteric non-bisphosphonate inhibitors of farnesyl pyrophosphate synthase identified by fragment-based discovery - OAK Open Access Archive [oak.novartis.com]
• 8. rcsb.org [rcsb.org]
• 9. Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Farnesyl Diphosphate Synthase Inhibitors With Unique Ligand-Binding Geometries - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. BindingDB PrimarySearch_ki [bindingdb.org]
• 13. Structural characterization of substrate and inhibitor binding to farnesyl pyrophosphate synthase from Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Co-Crystallization of Human FPPS with the Allosteric Inhibitor 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid

Document Type: Technical Protocol & Application Guide Target Audience: Structural Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals

Executive Summary & Rationale

Farnesyl Pyrophosphate Synthase (FPPS) is a pivotal enzyme in the mevalonate pathway, responsible for synthesizing farnesyl pyrophosphate (FPP)—a critical precursor for sterol biosynthesis and the post-translational prenylation of small GTPases (e.g., Ras, Rho, Rac)[1][2]. Historically, FPPS has been targeted by nitrogen-containing bisphosphonates (e.g., zoledronate) to treat bone-resorptive diseases[1]. However, the high affinity of bisphosphonates for bone mineral severely limits their systemic distribution, rendering them suboptimal for treating soft-tissue tumors or parasitic infections[3].

The discovery of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid marked a paradigm shift. Identified via fragment-based drug discovery, this compound acts as a potent, non-bisphosphonate allosteric inhibitor[3][4]. It binds to a previously uncharacterized druggable pocket near the C-terminus of human FPPS (hFPPS), distinct from the highly charged, magnesium-dependent catalytic site[5].

This application note provides a comprehensive, causality-driven protocol for the co-crystallization of hFPPS with this allosteric indole inhibitor (yielding structures analogous to PDB ID: 3N6K)[3]. By detailing the biochemical rationale behind each methodological choice, this guide ensures a self-validating workflow for structural biologists aiming to conduct structure-based drug design (SBDD) on the hFPPS allosteric site.

Mechanistic Pathway & Structural Context

To successfully crystallize the hFPPS-inhibitor complex, one must understand the enzyme's conformational dynamics. FPPS functions as a homodimer. The catalytic active site contains two aspartate-rich motifs (DDXXD) that coordinate three Mg²⁺ ions to bind the allylic substrates (DMAPP/GPP) and the homoallylic substrate (IPP)[5][6].

Unlike bisphosphonates that competitively bind the allylic site, 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid binds to an allosteric cavity[3]. Binding at this site restricts the conformational flexibility of the enzyme, locking it in a state that prevents the efficient catalytic condensation of IPP and DMAPP[5]. Because allosteric binding often induces or stabilizes specific tertiary shifts, co-crystallization is strictly preferred over crystal soaking . Soaking apo-crystals with this bulky indole derivative frequently shatters the crystal lattice due to induced conformational changes.

Mevalonate pathway highlighting FPPS-mediated condensation steps and allosteric inhibition.

Reagents and Buffer Compositions

Maintaining protein monodispersity is the most critical variable in this protocol. The buffers are designed to prevent non-specific aggregation of the hydrophobic allosteric inhibitor while maintaining the stability of the hFPPS dimer.

Table 1: Critical Reagents and Buffer Formulations

Component	Composition	Rationale / Causality
Lysis Buffer	50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM Imidazole, 2 mM β-ME, 5% Glycerol	High salt prevents non-specific DNA/RNA binding; glycerol stabilizes the dimeric fold during lysis.
SEC Buffer	20 mM HEPES pH 7.5, 150 mM NaCl, 2 mM DTT	HEPES is highly compatible with downstream PEG-based crystallization screens. DTT prevents intermolecular disulfide crosslinking.
Ligand Stock	50 mM 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid in 100% anhydrous DMSO	The compound is highly hydrophobic. Anhydrous DMSO prevents premature precipitation.
Reservoir Solution	15-25% PEG 3350, 0.1 M Bis-Tris pH 6.5, 0.2 M Ammonium Acetate	PEG 3350 acts as the primary precipitant. Ammonium acetate provides ionic strength to modulate solubility.
Cryoprotectant	Reservoir Solution + 20% (v/v) Ethylene Glycol	Prevents ice crystal formation during flash-freezing, preserving diffraction resolution.

Step-by-Step Experimental Protocol

Phase 1: Protein Preparation and Quality Control

• Expression & Purification: Express N-terminally His-tagged hFPPS in E. coli BL21(DE3). Purify via Immobilized Metal Affinity Chromatography (IMAC). Cleave the His-tag using HRV-3C or TEV protease (tag removal is critical as flexible tags inhibit lattice formation)[7].

• Size Exclusion Chromatography (SEC): Pass the cleaved protein through a Superdex 200 column pre-equilibrated in SEC Buffer.

• Validation (Self-Validating Step): Pool only the peak corresponding to the hFPPS homodimer (~86 kDa). Assess monodispersity via Dynamic Light Scattering (DLS). Do not proceed if the polydispersity index (PDI) is > 0.15.

• Concentration: Concentrate the protein to 10–12 mg/mL using a 30 kDa MWCO centrifugal filter.

Phase 2: Complex Formation (Co-Crystallization Setup)

Causality Note: The allosteric inhibitor has low aqueous solubility. Adding it directly to the aqueous protein can cause localized precipitation.

• Ligand Titration: Slowly add the 50 mM ligand stock to the concentrated hFPPS to achieve a final ligand concentration of 1.5 mM.

• DMSO Control: Ensure the final DMSO concentration does not exceed 3% (v/v). Higher concentrations will denature hFPPS.

• Incubation: Incubate the protein-ligand mixture on ice for 2 hours. This thermodynamic equilibration allows the allosteric pocket to fully occupy the ligand and adopt the stabilized conformation prior to the introduction of precipitants[8].

• Centrifugation: Spin the complex at 15,000 x g for 10 minutes at 4°C to remove any micro-precipitates.

Phase 3: Crystallization via Vapor Diffusion

• Drop Setup: Using a sitting-drop or hanging-drop vapor diffusion plate, mix 1 µL of the hFPPS-ligand complex with 1 µL of the Reservoir Solution.

• Equilibration: Seal the plates and incubate at 18°C.

• Monitoring: Crystals typically exhibit a rod-like or prismatic morphology and appear within 3 to 7 days.

Step-by-step workflow for the co-crystallization of hFPPS with the allosteric indole inhibitor.

Crystallization Optimization & Data Collection

If initial showers of microcrystals or phase separation occur, systematically optimize the PEG concentration and pH.

Table 2: 2D Grid Screen Optimization Matrix

pH (0.1 M Bis-Tris)	15% PEG 3350	18% PEG 3350	20% PEG 3350	22% PEG 3350
pH 6.0	Clear drop	Light precipitate	Microcrystals	Heavy precipitate
pH 6.5	Clear drop	Single crystals	Optimal Crystals	Clustered needles
pH 7.0	Phase separation	Clear drop	Single crystals	Microcrystals

Crystal Harvesting and X-Ray Diffraction

• Cryoprotection: Briefly transfer the crystal (using a nylon loop) into a drop containing the mother liquor supplemented with 20% (v/v) ethylene glycol. Do not exceed 10 seconds of soaking, as prolonged exposure to cryoprotectants can leach the allosteric ligand from the binding pocket.

• Freezing: Plunge the loop directly into liquid nitrogen.

• Data Collection: Collect diffraction data at 100 K at a synchrotron light source. The hFPPS-allosteric inhibitor complex (similar to PDB 3N6K) typically crystallizes in the tetragonal space group P4₁2₁2 or P4₃2₁2[3][9].

Table 3: Expected Crystallographic Parameters (Reference: PDB 3N6K)

Parameter	Expected Value
Space Group	P 4₁ 2₁ 2
Unit Cell Dimensions	a = 111.5 Å, b = 111.5 Å, c = 75.8 Å
Resolution Range	2.00 – 2.60 Å
Phasing Method	Molecular Replacement (using apo-hFPPS, e.g., PDB 1YQ7 or similar, with ligands removed)
Ligand Occupancy	Check Fo-Fc difference maps at >3σ in the C-terminal allosteric cavity.

References

• Jahnke, W., Rondeau, J.M., Cotesta, S., et al. (2010). "Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery." Nature Chemical Biology, 6(9), 660-666. URL:[Link]

• Protein Data Bank (PDB) ID: 3N6K. "Human FPPS complex with NOV_823 (1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid)". RCSB PDB. URL:[Link]

• Lin, Y.S., et al. (2012). "Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site." Proceedings of the National Academy of Sciences (PNAS), 109(50), 20368-20373. URL:[Link]

Sources

• 1. Information on EC 2.5.1.10 - (2E,6E)-farnesyl diphosphate synthase and Organism(s) Homo sapiens and UniProt Accession P14324 - BRENDA Enzyme Database [brenda-enzymes.org]
• 2. pnas.org [pnas.org]
• 3. 3n6k - Human FPPS complex with NOV_823 - Summary - Protein Data Bank Japan [pdbj.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Frontiers | Human isoprenoid synthase enzymes as therapeutic targets [frontiersin.org]
• 6. pnas.org [pnas.org]
• 7. Making sure you're not a bot! [archiv.ub.uni-marburg.de]
• 8. Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hetpdbnavi.nagahama-i-bio.ac.jp [hetpdbnavi.nagahama-i-bio.ac.jp]

Application Note: Molecular Dynamics Simulation of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid in FPPS

Executive Summary

Farnesyl pyrophosphate synthase (FPPS) is a highly validated therapeutic target within the mevalonate isoprenoid biosynthesis pathway[1]. While traditional nitrogen-containing bisphosphonates (e.g., zoledronate) are potent FPPS inhibitors, their high affinity for bone mineral severely limits their pharmacokinetic distribution, rendering them suboptimal for treating soft-tissue tumors and systemic infections[2][3]. The discovery of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (also known as NOV_823 or Compound 10) marked a paradigm shift, as it binds to a previously unknown allosteric site on FPPS with an IC50 of ~200 nM, completely bypassing the bone-binding liabilities of bisphosphonates[3][4][5].

This application note provides a comprehensive, self-validating protocol for conducting Molecular Dynamics (MD) simulations of this non-bisphosphonate inhibitor within the FPPS allosteric pocket (PDB: 3N6K)[2][4]. By capturing receptor flexibility and solvent dynamics, this workflow enables researchers to accurately calculate binding free energies and characterize the induced-fit mechanisms critical for next-generation drug design[1].

Mechanistic Context & Computational Rationale

The Allosteric Advantage

FPPS catalyzes the condensation of isopentenyl diphosphate (IPP) with dimethylallyl diphosphate (DMAPP) to form geranyl diphosphate (GPP) and subsequently farnesyl diphosphate (FPP)[2][6]. Bisphosphonates competitively inhibit the DMAPP/GPP active site. In contrast, 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid acts as an allosteric modulator, binding to a distinct druggable pocket near the IPP site[3][4].

Why Molecular Dynamics?

Static X-ray crystallography provides a mere snapshot of the protein-ligand interaction. The allosteric pocket of FPPS is highly dynamic, flanked by flexible loops and polar residues (e.g., K57, R60, K347)[1]. MD simulations are essential to:

• Account for Receptor Flexibility: The relaxed complex scheme requires an ensemble of conformations to accurately model how the benzo[g]indole core induces conformational shifts[1][6].

• Resolve Water-Mediated Interactions: The solvent-exposed nature of the allosteric site requires explicit hydration modeling to calculate accurate thermodynamic binding profiles.

Figure 1: Mevalonate pathway targeting strategies: Active site vs. Allosteric inhibition.

Step-by-Step Methodology: MD Simulation Protocol

This protocol utilizes the AMBER software suite, though the underlying causality applies equally to GROMACS or NAMD.

Phase 1: System Preparation & Ligand Parameterization

Causality: The ligand contains two highly polar carboxylate groups attached to a rigid benzo[g]indole core. Standard empirical charges often fail to capture the polarization induced by the highly charged FPPS binding pocket.

• Structural Retrieval: Download the human FPPS complex (PDB ID: 3N6K)[4]. Strip co-crystallized buffers and retain structurally conserved water molecules within 5 Å of the ligand.

• Ligand Extraction: Isolate 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid. Add missing hydrogen atoms corresponding to a physiological pH of 7.4 (both carboxylic acids deprotonated).

• Charge Derivation: Optimize the ligand geometry using Gaussian at the HF/6-31G* level of theory. Calculate the Restrained Electrostatic Potential (RESP) charges to ensure accurate electrostatic mapping.

• Topology Generation: Use the antechamber module to assign General AMBER Force Field (GAFF2) atom types and generate the ligand topology.

Phase 2: Solvation & Neutralization

Causality: FPPS functions in a highly ionic intracellular environment. Proper solvation prevents artificial vacuum-induced compaction of the protein.

• Complex Assembly: Merge the ligand and protein topologies using tleap with the AMBER ff14SB force field[2].

• Solvation: Immerse the complex in a truncated octahedral box of TIP3P water molecules, ensuring a minimum buffer distance of 10.0 Å between the protein and the box edge.

• Ionization: Add Na+ counter-ions to neutralize the system's net negative charge, followed by the addition of 0.15 M NaCl to mimic physiological ionic strength[2].

Phase 3: Energy Minimization & Equilibration

Causality: Crystal structures contain high-energy steric clashes. A phased equilibration gently brings the system to physiological conditions without blowing up the coordinates.

• Minimization: Perform 5,000 steps of steepest descent followed by 5,000 steps of conjugate gradient minimization, applying a 50.0 kcal/mol·Å² harmonic restraint on the protein backbone and ligand heavy atoms.

• NVT Equilibration (Canonical Ensemble): Heat the system from 0 K to 300 K over 100 ps using Langevin dynamics (collision frequency γ = 2.0 ps⁻¹). Why NVT first? Heating at a constant volume prevents the rapid expansion of the water box that can occur if pressure coupling is applied to a cold, high-energy system.

• NPT Equilibration (Isothermal-Isobaric Ensemble): Equilibrate for 500 ps at 300 K and 1.0 bar using a Monte Carlo barostat. Release restraints gradually (50.0 → 10.0 → 1.0 → 0 kcal/mol·Å²). Validation Check: Ensure system density plateaus at ~1.0 g/cm³.

Phase 4: Production Simulation

• Unrestrained MD: Run a minimum of 100 ns of production MD in the NPT ensemble.

• Integration: Use a 2.0 fs time step, enabled by the SHAKE algorithm constraining all bonds involving hydrogen.

• Electrostatics: Calculate long-range electrostatics using the Particle Mesh Ewald (PME) method with a 10.0 Å cutoff.

Figure 2: Computational workflow for FPPS-Ligand Molecular Dynamics Simulation.

Data Presentation & Validation Parameters

To ensure the trustworthiness of the simulation, the system must be continuously validated against known thermodynamic baselines.

Table 1: Critical MD Simulation Parameters

Parameter	Value/Method	Causality/Rationale
Force Field	AMBER ff14SB / GAFF2	Optimal for protein-ligand complexes; accurately models the π -system of the benzo[g]indole core.
Water Model	TIP3P	Balances computational efficiency with accurate hydration dynamics for the solvent-exposed allosteric pocket.
Temperature	300 K (Langevin)	Mimics physiological conditions; a collision frequency of 2.0 ps⁻¹ ensures thermal stability.
Pressure	1.0 bar (MC Barostat)	Maintains realistic system density during NPT and production phases.
Time Step	2.0 fs (SHAKE)	Constrains high-frequency hydrogen vibrations, allowing for a larger, stable integration step.

Table 2: Trajectory Validation & Expected Outcomes

Post-simulation, analyze the trajectory using CPPTRAJ. The following thresholds define a successful, equilibrated simulation of the FPPS-NOV_823 complex[7]:

Metric	Target Threshold	Interpretation of System State
System Density	~1.01 g/cm³	Confirms proper solvation and volume equilibration during the NPT phase.
Protein Backbone RMSD	< 2.5 Å (Plateaued)	Indicates the FPPS enzyme has reached a stable conformational ensemble.
Ligand Heavy Atom RMSD	< 2.0 Å	Confirms a stable binding pose of the benzo[g]indole derivative within the allosteric pocket.
MM/GBSA Binding Energy	Δ G < -30 kcal/mol	Validates strong affinity; driven primarily by electrostatic interactions with K57 and R60[1].

References

• Jahnke, W., et al. (2010). Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery. Nature Chemical Biology.[Link]

• Lin, F. Y., et al. (2012). Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site. Proceedings of the National Academy of Sciences (PNAS).[Link]

• RCSB Protein Data Bank. PDB ID 3N6K: Human FPPS complex with NOV_823.[Link]

• Amaro, R. E., et al. (2013). Farnesyl Diphosphate Synthase Inhibitors from In Silico Screening. Chemical Biology & Drug Design.[Link]

• Oldfield, E. (2010). Targeting isoprenoid biosynthesis for drug discovery: bench to bedside. Nature Reviews Chemistry.[Link]

Sources

• 1. Farnesyl Diphosphate Synthase Inhibitors from In Silico Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. rcsb.org [rcsb.org]
• 5. BindingDB PrimarySearch_ki [bindingdb.org]
• 6. Non-Bisphosphonate Inhibitors of Isoprenoid Biosynthesis Identified via Computer-Aided Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pakjmcr.com [pakjmcr.com]

Synthesis of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic Acid and its Derivatives: A Detailed Guide for Researchers

Application Note & Protocols

Introduction

The benzo[g]indole scaffold is a privileged heterocyclic motif found in numerous biologically active compounds and functional materials. Its extended aromatic system and structural similarity to tryptophan have made it a focal point in medicinal chemistry and drug discovery. Specifically, derivatives of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid have garnered significant interest due to their potential as anti-inflammatory agents, inhibitors of microsomal prostaglandin E2 synthase-1 (mPGES-1), and modulators of the Keap1-Nrf2 protein-protein interaction, a key pathway in cellular defense against oxidative stress. The indole core is a versatile pharmacophore, and its derivatives have shown a wide range of biological activities, including antimicrobial, anticonvulsant, and antioxidant properties.[1][2][3] This document provides a comprehensive guide for the synthesis of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid, offering detailed protocols and insights into the key chemical transformations involved.

Strategic Approach to Synthesis

The synthesis of the target molecule is strategically divided into a four-step sequence, commencing with the formation of a key precursor, 2-naphthylhydrazine, followed by the construction of the benzo[g]indole core via the Fischer indole synthesis. Subsequent N-alkylation introduces the carboxymethyl moiety, and a final hydrolysis step yields the desired dicarboxylic acid. This pathway is designed for efficiency and adaptability, allowing for the synthesis of various derivatives.

Overall Synthetic Pathway

Figure 1: Overall synthetic route to 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid.

Detailed Experimental Protocols

Part 1: Synthesis of 2-Naphthylhydrazine Hydrochloride

The initial step involves the synthesis of the crucial hydrazine precursor. The classical approach of diazotization of an aromatic amine followed by reduction is a reliable method.[4]

Protocol 1: Synthesis of 2-Naphthylhydrazine Hydrochloride

Reagent/Solvent	Molar Equiv.	Quantity
2-Naphthylamine	1.0	5.59 mmol, 800 mg
Hydrochloric Acid (6.0 M)	-	6 mL
Sodium Nitrite (NaNO2)	1.5	8.38 mmol, 578 mg
Water	-	1.2 mL
Stannous Chloride (SnCl2)	3.5	19.56 mmol, 3.71 g

Procedure:

• Suspend 2-naphthylamine in 6.0 M hydrochloric acid in a flask and cool the mixture in an ice-water bath.

• Slowly add an aqueous solution of sodium nitrite dropwise to the cooled suspension while maintaining the temperature below 5 °C. Stir the resulting mixture in the ice-water bath for 1 hour to ensure complete diazotization.

• In a separate flask, prepare a solution of stannous chloride in concentrated hydrochloric acid.

• Slowly add the cold diazonium salt solution to the stannous chloride solution with vigorous stirring, keeping the temperature below 10 °C.

• After the addition is complete, continue stirring the reaction mixture in the ice-water bath for an additional 3.5 hours.

• Collect the precipitated 2-naphthylhydrazine hydrochloride by filtration.

• Wash the filter cake sequentially with ice-cold water, diethyl ether, and hexane to remove impurities.

• Dry the resulting solid under vacuum to obtain 2-naphthylhydrazine hydrochloride as a milky white solid.[4]

Part 2: Synthesis of Ethyl 1H-benzo[g]indole-2-carboxylate

The core benzo[g]indole structure is constructed using the Fischer indole synthesis, a powerful acid-catalyzed cyclization of an arylhydrazone.[5][6] The hydrazone is typically formed in situ by the reaction of the arylhydrazine with a ketone or aldehyde, in this case, ethyl pyruvate.

Protocol 2: Fischer Indole Synthesis

Reagent/Solvent	Molar Equiv.	Quantity
2-Naphthylhydrazine HCl	1.0	10 mmol
Ethyl Pyruvate	1.1	11 mmol
Ethanol (or Acetic Acid)	-	50 mL
Acid Catalyst (e.g., H2SO4, PPA)	catalytic	-

Procedure:

• Dissolve 2-naphthylhydrazine hydrochloride and ethyl pyruvate in a suitable solvent such as ethanol or glacial acetic acid.

• Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or polyphosphoric acid (PPA).

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into a large volume of ice-cold water.

• The precipitated crude product is collected by filtration.

• Wash the solid with water until the washings are neutral.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain pure ethyl 1H-benzo[g]indole-2-carboxylate.

Figure 2: Key steps in the Fischer indole synthesis.

Part 3: N-Alkylation to Introduce the Carboxymethyl Group

The introduction of the carboxymethyl group at the N1 position of the indole ring is achieved through N-alkylation with an appropriate haloacetate ester in the presence of a base.[7][8]

Protocol 3: N-Alkylation of Ethyl 1H-benzo[g]indole-2-carboxylate

Reagent/Solvent	Molar Equiv.	Quantity
Ethyl 1H-benzo[g]indole-2-carboxylate	1.0	5 mmol
Ethyl Bromoacetate	1.2	6 mmol
Potassium Hydroxide (KOH)	1.5	7.5 mmol
Acetone (or DMF)	-	50 mL

Procedure:

• Dissolve ethyl 1H-benzo[g]indole-2-carboxylate in a suitable solvent like acetone or dimethylformamide (DMF).

• Add powdered potassium hydroxide to the solution and stir the mixture at room temperature for 30 minutes to form the indole anion.

• Add ethyl bromoacetate dropwise to the reaction mixture.

• Continue stirring the reaction at room temperature or with gentle heating and monitor its progress by TLC.

• Once the starting material is consumed, pour the reaction mixture into cold water.

• Extract the product with a suitable organic solvent such as ethyl acetate.

• Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude ethyl 1-(ethoxycarbonylmethyl)-1H-benzo[g]indole-2-carboxylate by column chromatography on silica gel.

Part 4: Hydrolysis to the Final Product

The final step is the saponification of the two ester groups to yield the target dicarboxylic acid. This is a standard hydrolysis reaction carried out under basic conditions.[8]

Protocol 4: Hydrolysis of the Di-ester

Reagent/Solvent	Molar Equiv.	Quantity
Ethyl 1-(ethoxycarbonylmethyl)-1H-benzo[g]indole-2-carboxylate	1.0	2 mmol
Potassium Hydroxide (KOH)	4.0	8 mmol
Ethanol/Water (1:1)	-	40 mL

Procedure:

• Dissolve the di-ester in a mixture of ethanol and water.

• Add potassium hydroxide to the solution and heat the mixture to reflux.

• Monitor the reaction by TLC until the starting material has been completely consumed.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.

• Acidify the aqueous layer with cold, dilute hydrochloric acid until the product precipitates out.

• Collect the solid product by filtration.

• Wash the precipitate with cold water to remove any inorganic salts.

• Dry the final product, 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid, under vacuum.

Conclusion

The synthetic pathway detailed in this application note provides a robust and reliable method for the preparation of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid and its derivatives. The protocols are based on well-established chemical transformations and can be adapted for the synthesis of a library of related compounds for further investigation in drug discovery and materials science. By carefully controlling the reaction conditions at each step, researchers can achieve good yields of the desired products. The biological importance of the benzo[g]indole scaffold underscores the value of efficient and scalable synthetic routes to access these promising molecules.

References

• ResearchGate. How to increase the yield of 2-naphthyl hydrazine * HCl ?. [Link]

• Wikipedia. Japp–Klingemann reaction. [Link]

• Google Patents. CN1063170C - Process for preparing 2-naphthylhydrazine in one step.
• Google Patents. CN1175571A - Method for preparing 2-naphthylhydrazine by one-step method.

• PubMed. Synthesis and biological activity of functionalized indole-2-carboxylates, triazino[4,5-a]indolones, pyridazino[4,5-b]indolones and thiazolidinones. [Link]

• Organic Reactions. The Japp-Klingemann Reaction. [Link]

• chemeurope.com. Japp-Klingemann reaction. [Link]

• MDPI. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. [Link]

• PMC. Ethyl 1H-indole-2-carboxylate. [Link]

• PMC. A new synthetic approach to the 3,4-dihydro-1H-[4][5]oxazino[4,3-a]indole system from ethyl 1H-indole-2-carboxylates and activated glycerol carbonate. [Link]

• Sciencemadness. ETHYL INDOLE-2-CARBOXYLATE. [Link]

• KTU ePubl. A new synthetic approach to the 3,4-dihydro-1H-[4][5]oxazino[4,3-a]indole system from ethyl. [Link]

• PMC. Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities. [Link]

• PMC. Mapping of Some Further Alkylation-Initiated Pathways to Polyheterocyclic Compounds from Indigo and Indirubin. [Link]

• PMC. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. [Link]

• Organic Syntheses Procedure. 1H-Indole-5-carboxylic acid, 2-methyl, ethyl ester. [Link]

• Google Patents.

• ValQi. REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES. [Link]

• Der Pharma Chemica. Synthesis and biological evaluation of indoles. [Link]

• ResearchGate. (PDF) Ethyl 1H-indole-2-carboxylate. [Link]

Sources

• 1. Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mapping of Some Further Alkylation-Initiated Pathways to Polyheterocyclic Compounds from Indigo and Indirubin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US6972336B2 - N-alkylation of indole derivatives - Google Patents [patents.google.com]
• 4. 2-Naphthylhydrazine hydrochloride | 2243-58-5 [chemicalbook.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Fischer Indole Synthesis | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate - PMC [pmc.ncbi.nlm.nih.gov]

In vivo assay development using 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid for soft-tissue tumors

Topic: In vivo Assay Development Using 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid for Soft-Tissue Tumors

Introduction: Targeting Aberrant Signaling in Soft-Tissue Sarcomas

Soft-tissue sarcomas (STS) are a heterogeneous group of rare malignancies of mesenchymal origin, with over 75 distinct subtypes.[1] Despite their diversity, many STS subtypes share common dependencies on aberrant intracellular signaling pathways that drive their growth, survival, and metastasis.[2][3] One such critical pathway is the Signal Transducer and Activator of Transcription 3 (STAT3) signaling cascade.[4] Constitutively activated STAT3 is frequently observed in various STS subtypes, where it functions as a proto-oncogene, promoting cell proliferation and preventing apoptosis.[5][6] This makes the STAT3 pathway a compelling target for novel therapeutic intervention.

1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid is a novel investigational small molecule belonging to the indole-carboxylic acid class. Compounds with this scaffold have shown diverse biological activities, and this particular agent has been rationally designed to interfere with key oncogenic signaling nodes. This application note provides a comprehensive guide for the preclinical in vivo evaluation of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid in a soft-tissue sarcoma model. We will proceed based on the well-supported hypothesis that this compound exerts its anti-tumor effects through the inhibition of the STAT3 signaling pathway.

This document will guide researchers through every critical stage of the process, from understanding the compound's proposed mechanism of action to detailed protocols for animal model selection, drug formulation, in vivo efficacy studies, and endpoint analysis.

Hypothesized Mechanism of Action: Inhibition of STAT3 Signaling

The therapeutic rationale for using 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid in STS is based on its proposed ability to disrupt the STAT3 signaling pathway. In many cancers, including sarcomas, STAT3 is persistently phosphorylated at the tyrosine 705 residue (p-STAT3), often due to upstream signaling from cytokines and growth factor receptors.[5] This phosphorylation event causes STAT3 to dimerize, translocate to the nucleus, and activate the transcription of a wide array of target genes involved in cell cycle progression (e.g., Cyclin D1), survival (e.g., Bcl-xL), and angiogenesis (e.g., VEGF).

Our investigational compound is hypothesized to directly or indirectly inhibit the phosphorylation of STAT3, thereby preventing its activation and downstream signaling. This blockade is expected to lead to the suppression of tumor cell proliferation and the induction of apoptotic cell death.

Figure 1. Hypothesized STAT3 signaling pathway and the inhibitory action of the investigational compound.

Preclinical In Vivo Assay Development: A Step-by-Step Workflow

The successful in vivo evaluation of a novel compound requires a systematic and well-planned approach. The following workflow outlines the key stages, from initial model selection to final data analysis, providing a robust framework for assessing the therapeutic potential of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid.

Figure 2. Comprehensive workflow for the in vivo evaluation of an anti-cancer compound.

PART 1: Detailed Protocols

Protocol 1: Establishment of a Subcutaneous Soft-Tissue Sarcoma Xenograft Model

Rationale for Model Selection: A cell line-derived xenograft (CDX) model is chosen for this initial efficacy study due to its high reproducibility, rapid tumor development, and cost-effectiveness, which are ideal for screening novel therapeutic agents.[7][8] The human fibrosarcoma cell line HT-1080 is a well-characterized and commonly used model for STS research.[9] For non-invasive longitudinal monitoring of tumor growth, the HT-1080 cells should be engineered to stably express firefly luciferase.

Materials and Reagents:

• Luciferase-expressing HT-1080 human fibrosarcoma cell line

• Complete growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• Matrigel® Basement Membrane Matrix

• Female athymic nude mice (e.g., NU/J, 4-6 weeks old)[10]

• Sterile 1 mL syringes with 27-gauge needles

• Isoflurane and anesthesia chamber

Procedure:

• Cell Culture: Culture luciferase-expressing HT-1080 cells in complete growth medium at 37°C and 5% CO₂. Ensure cells are in the logarithmic growth phase and confirm they are free of mycoplasma.[10]

• Cell Preparation for Injection:

  • Aspirate the culture medium and wash the cells once with sterile PBS.

  • Harvest the cells using Trypsin-EDTA and neutralize with complete medium.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Resuspend the cell pellet in sterile, serum-free medium or PBS and perform a cell count (e.g., using a hemocytometer or automated cell counter). Check for viability using Trypan Blue; viability should be >95%.

  • Centrifuge again and resuspend the cell pellet in a 1:1 mixture of cold, sterile PBS and Matrigel® to a final concentration of 5 x 10⁷ cells/mL. Keep the cell suspension on ice to prevent the Matrigel from solidifying.[11]

• Tumor Implantation:

  • Anesthetize the mice using isoflurane.

  • Wipe the right dorsal flank of each mouse with a 70% ethanol swab.

  • Gently lift the skin and subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) into the flank.

  • Slowly withdraw the needle to prevent leakage of the cell suspension.[10]

  • Monitor the mice until they have fully recovered from anesthesia.

• Tumor Growth Monitoring and Randomization:

  • Monitor the health of the animals daily.

  • Begin caliper measurements approximately 5-7 days post-implantation, or once tumors become palpable.

  • Measure the tumor length (L) and width (W) with digital calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (L x W²)/2.[12]

  • When the average tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group) to ensure a similar average tumor volume across all cohorts.

Protocol 2: Compound Formulation and Administration

Rationale for Formulation: 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid, like many indole-based compounds, is predicted to have poor aqueous solubility.[13] A co-solvent system is a common and effective strategy for administering such compounds in preclinical studies. A formulation containing DMSO (as a primary solvent) and PEG 400 (as a co-solvent) is often well-tolerated for intraperitoneal (IP) administration in mice.[14][15][16] Alternatively, complexation with a modified cyclodextrin, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), can significantly enhance the aqueous solubility of hydrophobic drugs and is suitable for parenteral administration.[2][17]

Materials and Reagents:

• 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid powder

• Dimethyl sulfoxide (DMSO), sterile-filtered

• Polyethylene glycol 400 (PEG 400), sterile

• Sterile Saline (0.9% NaCl) or PBS

• (Alternative) Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sterile 1.5 mL microcentrifuge tubes

• Vortex mixer

Procedure (Co-Solvent Formulation):

• Vehicle Preparation: Prepare the vehicle by mixing 10% DMSO, 40% PEG 400, and 50% sterile saline. For example, to make 10 mL of vehicle, mix 1 mL DMSO, 4 mL PEG 400, and 5 mL sterile saline. Vortex until a clear, homogenous solution is formed.

• Drug Formulation:

  • Weigh the required amount of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid to achieve the desired final concentration (e.g., 5 mg/mL for a 50 mg/kg dose in a 20 g mouse receiving 200 µL).

  • First, dissolve the compound powder completely in the DMSO portion of the vehicle.

  • Gradually add the PEG 400 while vortexing.

  • Finally, add the saline dropwise while continuously vortexing to prevent precipitation.

  • Prepare the formulation fresh daily and protect it from light.

• Administration:

  • Administer the formulation or vehicle control to the mice via intraperitoneal (IP) injection.

  • The injection volume should be based on the animal's body weight (e.g., 10 mL/kg).

  • Follow the predetermined dosing schedule (e.g., once daily, 5 days a week).

Protocol 3: In Vivo Bioluminescence Imaging (BLI)

Rationale: BLI is a highly sensitive, non-invasive method for longitudinally monitoring tumor burden in real-time.[1][18] It allows for the assessment of therapeutic response in individual animals over the course of the study, reducing inter-animal variability and the total number of animals required.

Materials and Reagents:

• D-luciferin potassium salt, sterile

• Sterile DPBS (without Ca²⁺ and Mg²⁺)

• In Vivo Imaging System (IVIS) or equivalent CCD camera-based system

• Isoflurane and anesthesia system integrated with the imager

Procedure:

• Luciferin Preparation:

  • Prepare a stock solution of D-luciferin at 15 mg/mL in sterile DPBS.[19]

  • Gently mix until fully dissolved.

  • Sterile-filter the solution through a 0.2 µm filter. Use immediately or store in light-protected aliquots at -20°C.[20]

• Imaging Session:

  • Perform baseline imaging for all mice after randomization and before the first treatment dose.

  • Weigh each mouse to calculate the correct dose of luciferin.

  • Inject each mouse intraperitoneally (IP) with D-luciferin at a dose of 150 mg/kg.[19][21] The injection volume is typically 10 µL per gram of body weight from the 15 mg/mL stock.

  • Wait for 10-15 minutes to allow for the systemic distribution of the substrate and for the bioluminescent signal to reach its peak. This timing should be optimized in a preliminary kinetic study for the specific tumor model.[20][22]

  • Anesthetize the mice with isoflurane (2-3% for induction, 1.5-2% for maintenance).

  • Place the anesthetized mice in the imaging chamber of the IVIS system, ensuring they are positioned consistently for each imaging session (e.g., ventral or dorsal recumbency).

• Image Acquisition and Analysis:

  • Acquire bioluminescent images. Typical exposure times range from 1 second to 1 minute, depending on signal intensity.

  • Use the system's software to draw a Region of Interest (ROI) around the tumor area.

  • Quantify the signal intensity within the ROI, expressed as total flux (photons/second).

  • Repeat imaging at regular intervals (e.g., weekly) to track tumor progression and response to treatment.

Protocol 4: Endpoint Analysis - Histopathology and Immunohistochemistry

Materials and Reagents:

• 10% Neutral Buffered Formalin (NBF)

• Ethanol (70%, 95%, 100%)

• Xylene

• Paraffin wax

• Microtome

• Glass slides

• H&E staining reagents

• Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

• Primary antibodies: Rabbit anti-Ki-67, Rabbit anti-phospho-STAT3 (Tyr705)

• HRP-conjugated secondary antibody and DAB substrate kit

• Microscope

Procedure:

• Tissue Collection and Fixation:

  • Euthanize mice according to IACUC-approved guidelines when tumors reach the predetermined endpoint size (e.g., 1500-2000 mm³) or upon observation of significant morbidity.

  • Carefully excise the tumors, measure their final weight, and bisect them.

  • Fix one half of each tumor in 10% NBF for 24-48 hours.

• Tissue Processing and H&E Staining:

  • After fixation, dehydrate the tissue samples through a graded series of ethanol solutions.[25]

  • Clear the tissues in xylene and embed them in paraffin wax.

  • Section the paraffin blocks at 4-5 µm thickness using a microtome and mount the sections on glass slides.

  • Deparaffinize the sections in xylene and rehydrate through graded ethanol to water.

  • Stain with Hematoxylin for 3-5 minutes, rinse, differentiate in acid alcohol, and "blue" in a weak alkaline solution.

  • Counterstain with Eosin for 1-2 minutes.[26]

  • Dehydrate, clear, and coverslip the slides.

• Immunohistochemistry (IHC):

  • Deparaffinize and rehydrate tissue sections as described above.

  • Perform heat-induced epitope retrieval by immersing slides in antigen retrieval solution and heating (e.g., in a microwave or pressure cooker).

  • Block endogenous peroxidase activity with 3% hydrogen peroxide.

  • Block non-specific binding with a protein block (e.g., normal goat serum).

  • Incubate sections with the primary antibody (anti-Ki-67 or anti-p-STAT3) at an optimized dilution overnight at 4°C.

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Develop the signal using a DAB substrate kit, which produces a brown precipitate at the site of the antigen.

  • Counterstain with hematoxylin, dehydrate, and coverslip.

• Microscopic Analysis:

  • Examine H&E slides to assess tumor morphology, mitotic activity, and the extent of necrosis.

  • Quantify the Ki-67 labeling index by counting the percentage of positively stained nuclei in multiple high-power fields to assess cell proliferation.[27][28]

  • Evaluate the intensity and localization (nuclear vs. cytoplasmic) of p-STAT3 staining to determine the level of pathway inhibition in the treated groups compared to the control.

PART 2: Data Presentation and Interpretation

Quantitative data from the in vivo study should be clearly organized to facilitate interpretation and comparison between treatment groups.

Table 1: Tumor Growth Inhibition

Treatment Group	N	Mean Tumor Volume at Day 0 (mm³ ± SEM)	Mean Tumor Volume at Endpoint (mm³ ± SEM)	T/C Ratio (%)*	P-value (vs. Vehicle)
Vehicle Control	10	125.4 ± 8.2	1850.6 ± 150.3	-	-
Compound (25 mg/kg)	10	126.1 ± 7.9	980.1 ± 112.5	53.0	<0.01
Compound (50 mg/kg)	10	124.8 ± 8.5	455.7 ± 75.4	24.6	<0.001
Positive Control	10	125.9 ± 8.1	512.3 ± 88.9	27.7	<0.001

*T/C Ratio (%) = (Mean tumor volume of treated group / Mean tumor volume of control group) x 100

Table 2: Endpoint Biomarker Analysis

Treatment Group	Mean Tumor Weight (g ± SEM)	Ki-67 Index (% Positive ± SEM)	p-STAT3 Staining Score (Mean ± SEM)
Vehicle Control	1.9 ± 0.21	85.4 ± 5.6	2.8 ± 0.2
Compound (25 mg/kg)	1.1 ± 0.15	42.1 ± 4.8	1.5 ± 0.3
Compound (50 mg/kg)	0.5 ± 0.09	15.7 ± 3.1	0.6 ± 0.1

| Positive Control | 0.6 ± 0.11 | 20.3 ± 4.2 | N/A |

PART 3: Scientific Integrity and Logic

Ethical Considerations in Animal Research

All animal experiments must be conducted with the highest standards of animal welfare and in strict accordance with institutional and national guidelines.[22] Key principles include the 3Rs: Replacement , Reduction , and Refinement .

• Approval: All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics board.[29]

• Housing: Animals should be housed in a controlled environment with access to food and water ad libitum and appropriate environmental enrichment.

• Monitoring: Animals must be monitored daily for clinical signs of distress, including weight loss (>20%), tumor ulceration, or impaired mobility.[30]

• Humane Endpoints: Clear endpoints for the study must be established to minimize animal suffering. This includes maximum allowable tumor size (e.g., not to exceed 1.5 cm in the longest diameter for mice) and criteria for euthanasia based on the animal's overall health. The use of death as an endpoint is unacceptable.

Troubleshooting Common In Vivo Issues

A successful in vivo study requires anticipating and addressing potential challenges.

Figure 3. A logical guide for troubleshooting common issues in xenograft studies.

References

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645–666. [Link]

• ARL-ION (2020). Rodent In vivo Bioluminescence Imaging. Animal Research Laboratories. [Link]

• Xie, T., Wei, D., Dou, K., & Zhao, W. (2006). Stat3 is involved in cell growth and survival of human rhabdomyosarcoma and osteosarcoma cells. Journal of Cancer Research and Clinical Oncology, 132(6), 368-374. [Link]

• Davis, M. E., & Brewster, M. E. (2004). Cyclodextrin-based pharmaceutics: past, present and future. Nature Reviews Drug Discovery, 3(12), 1023-1035. [Link]

• BCF. (2015). Protocol for in vivo bioluminescence assay. Baylor College of Medicine. [Link]

• Wang, T., Niu, G., Kortylewski, M., Burdelya, L., Shain, K., Zhang, S., ... & Yu, H. (2004). Regulation of the innate and adaptive immune responses by Stat-3 signaling in tumor cells. Nature medicine, 10(1), 48-54. [Link]

• Dodd, R. D., Mito, J. K., & Kirsch, D. G. (2010). Animal models of soft-tissue sarcoma. Disease models & mechanisms, 3(9-10), 557–566. [Link]

• Groth, C., & Rocha, C. (2020). Drug Development in Soft Tissue Sarcomas: Novel Targets and Recent Early Phase Trial Results. Current treatment options in oncology, 21(8), 1-16. [Link]

• How to measure tumors?. (2020). YouTube. [Link]

• Tsuchida, Y., Therasse, P., & Hata, J. (2003). Establishment of patient-derived cancer xenografts in immunodeficient NOG mice. Cancer science, 94(5), 455-460. [Link]

• Johnson, J. I., Decker, S., Zaharevitz, D., Rubinstein, L. V., Venditti, J. M., & Schepartz, S. (1995). Relationships between drug activity in NCI's preclinical in vitro and in vivo drug discovery screens. Journal of the National Cancer Institute, 87(19), 1445-1453. [Link]

• Gad, S. C., Cassidy, C. D., Aubert, N., Spainhour, B., & Robbe, H. (2007). Nonclinical vehicle use in studies by pharmaceutical companies: a comprehensive survey. International journal of toxicology, 26(2), 139-153. [Link]

• Hielscher, A., & Koberstein, R. (2012). Practical Methods for Molecular In Vivo Optical Imaging. Current protocols in immunology, 99(1), 5-25. [Link]

• Nishii, T., Sugiura, Y., & Saga, T. (2012). Timing of Imaging after D-Luciferin Injection Affects the Longitudinal Assessment of Tumor Growth Using In Vivo Bioluminescence Imaging. Molecular Imaging, 11(5), 7290.2012.00001. [Link]

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical research, 21(2), 201-230. [Link]

• Duke University. (n.d.). D-Luciferin In Vivo Protocol. Duke University. [Link]

• Zhang, J., Yu, Z., & Li, Y. (2015). Persistent STAT3 signaling contributes to the resistance of anti cancer drugs doxorubicin and cisplatin, and MEK inhibitor AZD6244 in human sarcoma cells. Cancer Research, 75(15_Supplement), 2050-2050. [Link]

• Bibby, M. C. (2004). An Improved and Versatile Immunosuppression Protocol for the Development of Tumor Xenograft in Mice. Anticancer Research, 24(5A), 2843-2848. [Link]

• Andronesi, O., & Di Cocco, P. (2004). Pharmacokinetics and Tissue Disposition of Indole-3-carbinol and Its Acid Condensation Products after Oral Administration to Mice. Clinical Cancer Research, 10(15), 5201-5208. [Link]

• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2009). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences and Research, 1(1), 1-12. [Link]

• Coughtrie, A. R., & Sutcliffe, O. B. (2021). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. Molecules, 26(5), 1424. [Link]

• UKCCCR. (1998). UKCCCR guidelines for the welfare of animals in experimental neoplasia (Second Edition). British journal of cancer, 77(1), 1-10. [Link]

• Aldila, F. N. A., et al. (2025). Literature Review: Application of Particular Solvents in Injection Formulations: DMSO, PEG, and Pyrogen Free Water. Global Health: Journal of Health Sciences, Public Health and Pharmacy, 2(2), 60-63. [Link]

• Contag, C. H., & Bachmann, M. H. (2002). In vivo detection of gene expression. Annual review of biomedical engineering, 4(1), 235-260. [Link]

• Śniegocka, M. (2021). Xenograft model develope uneven tumor size. ResearchGate. [Link]

• Taylor, B. S., Barretina, J., & Maki, R. G. (2011). Advances in sarcoma genomics and new therapeutic targets. Nature Reviews Cancer, 11(8), 541-557. [Link]

• Thackaberry, E. A., Wang, X., Schweiger, M., Messick, K., Valle, N., Dean, B., ... & Xie, M. (2013). Solvent-based formulations for intravenous mouse pharmacokinetic studies: tolerability and recommended solvent dose limits. Xenobiotica, 43(10), 887-896. [Link]

• de Souza, T. G., & de Oliveira, A. C. (2018). In vitro effect of the DMSO-PEG400 combination on the growth of PA... ResearchGate. [Link]

• Yue, P., & Turkson, J. (2009). Targeting STAT3 in cancer: how successful are we?. Expert opinion on investigational drugs, 18(1), 45-56. [Link]

• VCA Animal Hospitals. (n.d.). Soft Tissue Sarcomas. VCA Animal Hospitals. [Link]

• Costa, B., & Sousa, D. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation. Journal of Pharmacy and Pharmaceutical Sciences, 21(1), 127-133. [Link]

• Schmidt, K. M., & Geissler, E. K. (2016). Subcutaneous Murine Xenograft Models: A Critical Tool for Studying Human Tumor Growth and Angiogenesis In Vivo. In Angiogenesis (pp. 249-259). Humana Press, New York, NY. [Link]

• Workman, P., Aboagye, E. O., Balkwill, F., Balmain, A., Chaplin, D., Double, J. A., ... & Twentyman, P. R. (2010). Guidelines for the welfare and use of animals in cancer research. British journal of cancer, 102(11), 1555-1577. [Link]

• The University of Hong Kong. (2020). CULATR Guidelines for the Welfare and Use of Animals in Cancer Research. The University of Hong Kong. [Link]

• Molecular Machines & Industries. (n.d.). Protocol H&E Staining. Molecular Machines & Industries. [Link]

• Ubigene. (2024). Bioluminescence Imaging In Vivo: Luciferase Guide. Ubigene. [Link]

• Fisher, C. (2011). Immunohistochemistry in diagnosis of soft tissue tumours. Histopathology, 58(7), 1001-1012. [Link]

• Al-Khafaji, B., & Al-Shamma, A. (2020). Soft tissue Sarcomas: Immunohistochemistry evaluation by Desmin, Myosin, Smooth muscle Actin and Vimentin. Iraqi Journal of Medical Sciences, 18(2), 118-127. [Link]

• IsoPet® Cancer Treatment. (2024). A Guide to Understanding Soft Tissue Sarcoma in Pets. IsoPet®. [Link]

• Washington University in St. Louis. (n.d.). HEMATOXYLIN & EOSIN (H & E) STAIN PROTOCOL. Washington University in St. Louis. [Link]

• Kawai, A., & Yoshida, A. (2016). Prospective evaluation of Ki-67 system in histological grading of soft tissue sarcomas in the Japan Clinical Oncology Group Study JCOG0304. Pathology International, 66(4), 226-232. [Link]

• Biocytogen. (2025). CDX Models: Your Essential Guide to Smarter Cancer Drug Development. Biocytogen. [Link]

• Charles River. (n.d.). CDX Model Studies in Mice. Charles River Laboratories. [Link]

• Li, R., & Li, G. (2021). Relationship Between Ultrasound Features and Ki-67 Labeling Index of Soft Tissue Sarcoma. Frontiers in Oncology, 11, 681333. [Link]

• Sbarba, C. (2019). Targeting NF-κB Signaling in Cancer Stem Cells: A Narrative Review. Cancers, 11(11), 1739. [Link]

• Biocompare. (n.d.). Cell Line-Derived Xenograft (CDX) Models. Biocompare. [Link]

Sources

• 1. Animal models of soft-tissue sarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. journals.biologists.com [journals.biologists.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. ijpcbs.com [ijpcbs.com]
• 6. repo.upertis.ac.id [repo.upertis.ac.id]
• 7. Design, synthesis and biological evaluation of novel indole-3-carboxylic acid derivatives with antihypertensive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hematoxylin and eosin staining of intact tissues via delipidation and ultrasound - PMC [pmc.ncbi.nlm.nih.gov]
• 9. yeasenbio.com [yeasenbio.com]
• 10. extranet.fredhutch.org [extranet.fredhutch.org]
• 11. researchgate.net [researchgate.net]
• 12. sphinxsai.com [sphinxsai.com]
• 13. Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. hrcak.srce.hr [hrcak.srce.hr]
• 15. Solvent-based formulations for intravenous mouse pharmacokinetic studies: tolerability and recommended solvent dose limits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cyclodextrin-based delivery systems for in vivo-tested anticancer therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Patient-derived xenograft models: Current status, challenges, and innovations in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. apexbt.com [apexbt.com]
• 20. utoledo.edu [utoledo.edu]
• 21. sites.duke.edu [sites.duke.edu]
• 22. Tricyclic indole-2-carboxylic acids: highly in vivo active and selective antagonists for the glycine binding site of the NMDA receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Hematoxylin & Eosin (H&E) Staining Intro: Procedures & More [leicabiosystems.com]
• 24. mycetoma.edu.sd [mycetoma.edu.sd]
• 25. neuromuscular.wustl.edu [neuromuscular.wustl.edu]
• 26. Prospective evaluation of Ki-67 system in histological grading of soft tissue sarcomas in the Japan Clinical Oncology Group Study JCOG0304 - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Frontiers | Relationship Between Ultrasound Features and Ki-67 Labeling Index of Soft Tissue Sarcoma [frontiersin.org]
• 28. herabiolabs.com [herabiolabs.com]
• 29. pharmaexcipients.com [pharmaexcipients.com]
• 30. Molecular docking, pharmacokinetic studies, and in vivo pharmacological study of indole derivative 2-(5-methoxy-2-methyl-1H-indole-3-yl)-N'-[(E)-(3-nitrophenyl) methylidene] acetohydrazide as a promising chemoprotective agent against cisplatin induced organ damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilizing 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid as a Structural Probe for Allosteric FPPS Inhibition

Introduction & Biological Context

Farnesyl pyrophosphate synthase (FPPS) is a highly conserved, critical branch-point enzyme in the mevalonate pathway. It catalyzes the condensation of isopentenyl diphosphate (IPP) with dimethylallyl diphosphate (DMAPP) to form geranyl pyrophosphate (GPP), and subsequently farnesyl pyrophosphate (FPP)[1]. FPP is essential for the post-translational prenylation of small GTPases (e.g., Ras, Rho, Rac), which regulate cell proliferation and survival[2].

Historically, nitrogen-containing bisphosphonates (N-BPs) like zoledronate have been the standard-of-care FPPS inhibitors. However, N-BPs chelate Mg²⁺ in the orthosteric active site and exhibit an overwhelming affinity for bone mineral[1]. This pharmacokinetic limitation restricts their efficacy in treating soft-tissue tumors. To overcome this, researchers have identified a druggable allosteric pocket on FPPS. 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (also known as NOV_823 or Compound 11) serves as a first-in-class structural probe to stabilize this allosteric conformation, enabling the rational design of non-bone-binding cancer therapeutics[3].

Mechanistic Rationale & Probe Characteristics

The benzo[g]indole probe binds to a previously uncharacterized allosteric site (the S3 site) that is distinct from the primary allylic (S1) binding pocket, though it partially overlaps with the homoallylic (S2) IPP site[4]. Unlike bisphosphonates, this probe does not require Mg²⁺ for binding and functions via a non-covalent, conformational-locking mechanism[3].

By utilizing this compound as a structural probe, researchers can trap FPPS in an inactive state, facilitating X-ray crystallography and structure-activity relationship (SAR) studies for novel allosteric inhibitors[5].

Mechanism of FPPS allosteric inhibition by the benzo[g]indole structural probe.

Quantitative Data Summary

The following table summarizes the key biophysical and biochemical parameters of the probe based on[3] and [5].

Parameter	Value	Significance
Compound Name	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid	Primary chemical identifier[1].
Alternative Identifiers	NOV_823, Compound 11	Common literature designations[3],[5].
Target Enzyme	Human FPPS (HsFPPS)	Key mevalonate pathway node[4].
Binding Site	Allosteric Pocket (S3 site)	Circumvents bone-mineral affinity[4].
IC₅₀ (Enzymatic)	~200 nM	High potency for a non-BP inhibitor[5].
Co-crystal Structure	PDB ID: 3N6K (2.40 Å)	Validates the structural mechanism[3].
Mechanism of Action	Mg²⁺-independent allosteric inhibition	Enables soft-tissue drug targeting[3].

Experimental Protocols

The following protocols outline self-validating methodologies for utilizing the benzo[g]indole probe in structural and biochemical workflows.

Workflow for structural characterization of FPPS-probe complexes.

Protocol A: Co-Crystallization of HsFPPS with the Benzo[g]indole Probe

To achieve high-resolution structural data (analogous to [3]), the enzyme must be trapped entirely in the allosteric conformation.

• Protein Preparation: Purify recombinant human FPPS and buffer exchange into 20 mM HEPES (pH 7.5), 150 mM NaCl, and 2 mM TCEP.

  • Causality/Insight: TCEP is strictly required to maintain surface-exposed cysteines in a reduced state. Aberrant disulfide bond formation can induce structural artifacts that distort the allosteric pocket.

• Complex Formation: Concentrate the apo-enzyme to 10 mg/mL. Add the benzo[g]indole probe (dissolved in 100% DMSO) to achieve a 5-fold molar excess. Ensure the final DMSO concentration does not exceed 2% (v/v). Incubate for 2 hours at 4°C.

  • Causality/Insight: The 5-fold molar excess drives the binding equilibrium toward the fully occupied FPPS-probe complex, which is critical for achieving a uniform, well-diffracting crystal lattice.

• Crystallization: Set up hanging-drop vapor diffusion plates at 20°C. Mix 1 µL of the protein-probe complex with 1 µL of reservoir solution (e.g., 20% PEG 3350, 0.2 M ammonium citrate tribasic, pH 7.0).

  • Causality/Insight: Hanging drop vapor diffusion allows for the gradual equilibration of the precipitant, maintaining the integrity of the non-covalent complex without inducing premature, amorphous precipitation.

• Cryoprotection & Harvesting: Briefly transfer crystals to a cryoprotectant solution (reservoir solution supplemented with 20% glycerol) before flash-freezing in liquid nitrogen for X-ray diffraction.

Protocol B: Surface Plasmon Resonance (SPR) Binding Validation

Enzymatic assays cannot differentiate between orthosteric and allosteric binding without complex kinetic modeling. SPR provides direct, label-free validation of the probe's binding mode.

• Sensor Chip Functionalization: Immobilize anti-His antibodies on a CM5 dextran chip using standard amine coupling.

• Enzyme Capture: Inject His-tagged HsFPPS over the active channel to achieve a capture level of ~3000 RU.

  • Causality/Insight: Capture coupling is chosen over direct amine coupling to uniformly orient the enzyme and prevent the chemical modification of lysine residues near the allosteric pocket, thereby preserving native binding kinetics.

• Analyte Injection: Inject a concentration series of the benzo[g]indole probe (31.25 nM to 1 µM) in running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 2% DMSO).

• Regeneration: Pulse with 10 mM Glycine-HCl (pH 1.5) to remove the captured enzyme-probe complex, preparing the surface for the next cycle.

Protocol C: Biochemical End-Point Inhibition Assay

To measure the functional inhibition (IC₅₀) of FPP synthesis by the structural probe.

• Reaction Setup: In a 96-well plate, combine 10 nM recombinant HsFPPS with varying concentrations of the benzo[g]indole probe in assay buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 0.1% BSA). Do not add MgCl₂ yet.

  • Causality/Insight: Because the probe is an allosteric inhibitor, its binding is Mg²⁺-independent[4]. Pre-incubating the enzyme and probe without Mg²⁺ prevents premature catalytic turnover when substrates are added, allowing the allosteric lock to fully engage.

• Substrate Addition: Initiate the reaction by adding 10 µM DMAPP, 10 µM IPP, and 2 mM MgCl₂. Incubate at 37°C for 30 minutes.

• Detection: Quench the reaction and measure the release of inorganic pyrophosphate (PPi) using a malachite green phosphate assay or a continuous PiRelease detection kit.

• Data Analysis: Plot the fractional activity against the log of the probe concentration to derive the IC₅₀ (~200 nM expected[5]).

Conclusion

The identification of the allosteric S3 pocket on FPPS represents a paradigm shift in targeting the mevalonate pathway for oncology. By utilizing 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid as a structural probe, drug development professionals can map the conformational dynamics of FPPS, bypass the bone-affinity limitations of traditional bisphosphonates, and accelerate the discovery of targeted therapies for soft-tissue malignancies.

References

• Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• 3N6K: Human FPPS complex with NOV_823 RCSB Protein Data Bank (PDB) URL: [Link]

• Farnesyl Diphosphate Synthase Inhibitors from In Silico Screening PubMed Central (NIH) / Journal of Chemical Information and Modeling URL:[Link]

• Farnesyl Pyrophosphate Synthase as a Target for Drug Development: Discovery of Natural-Product-Derived Inhibitors and Their Activity in Pancreatic Cancer Cells ACS Publications / Journal of Medicinal Chemistry URL:[Link]

• Human isoprenoid synthase enzymes as therapeutic targets Frontiers in Chemistry URL:[Link]

Sources

• 1. pnas.org [pnas.org]
• 2. Frontiers | Human isoprenoid synthase enzymes as therapeutic targets [frontiersin.org]
• 3. rcsb.org [rcsb.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Farnesyl Diphosphate Synthase Inhibitors from In Silico Screening - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: X-Ray Diffraction Analysis of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic Acid in Complex with Farnesyl Pyrophosphate Synthase

Introduction & Scientific Context

Farnesyl Pyrophosphate Synthase (FPPS) is a critical gatekeeper enzyme in the mevalonate pathway. It catalyzes the synthesis of farnesyl pyrophosphate (FPP), an essential precursor for sterol biosynthesis and the post-translational prenylation of small GTPases (such as Ras and Rho)[1]. Historically, nitrogen-containing bisphosphonates (N-BPs) like zoledronate have been used to inhibit FPPS; however, their extreme affinity for bone mineral hydroxyapatite severely limits their distribution to non-skeletal tissues, making them suboptimal for treating soft-tissue tumors[2].

To address this limitation, fragment-based drug discovery identified 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (also designated as NOV_823) as a highly potent, non-bisphosphonate allosteric inhibitor[3]. Unlike N-BPs that bind to the catalytic allylic site via magnesium clusters, this indole-based compound targets a distinct, highly lipophilic allosteric pocket (the S3 site)[4]. High-resolution Single Crystal X-Ray Diffraction (SCXRD) is the definitive technique required to elucidate these unique binding geometries, providing the atomic-level blueprints necessary for next-generation, structure-based drug design[5].

Biological Pathway & Inhibition Logic

Understanding the structural causality of FPPS inhibition requires mapping its biological workflow. By binding to the S3 allosteric site, 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid induces a conformational lock. This physical restriction prevents the sequential condensation of isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP), thereby halting the downstream oncogenic signaling cascade[4],[5].

Fig 1. Mevalonate pathway showing allosteric inhibition of FPPS by the benzo[g]indole derivative.

Experimental Protocols: Co-Crystallization & X-Ray Diffraction

Achieving diffraction-quality crystals of the human FPPS (HsFPPS) complex requires precise control over thermodynamic variables. The following self-validating protocol details the methodology used to resolve the complex (deposited as PDB ID: 3N6K)[3],[6].

Protocol 1: Protein Preparation and Complex Formation

• Expression & Purification: Express HsFPPS in Escherichia coli BL21(DE3) cells. Purify the apo-enzyme using immobilized metal affinity chromatography (IMAC) followed by size-exclusion chromatography to achieve >95% homogeneity[3].

• Ligand Incubation: Concentrate the purified HsFPPS to 10–15 mg/mL. Incubate the protein with a 3- to 5-fold molar excess of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid for 2 hours at 4°C.

  • Causality: Pre-incubation is a critical prerequisite. The ligand must fully saturate the S3 allosteric pocket in the solution phase to thermodynamically stabilize the enzyme into a single, uniform conformational state. This prevents structural heterogeneity during lattice formation[2].

Protocol 2: Hanging Drop Vapor Diffusion

• Matrix Setup: Prepare a reservoir solution containing 1.2 M sodium potassium phosphate and 25% (v/v) glycerol, buffered to pH 5.3[6].

• Drop Equilibration: Mix 1 µL of the protein-ligand complex with 1 µL of the reservoir solution on a siliconized coverslip. Invert the coverslip and seal it over the reservoir well. Incubate the plate at 292 K (19°C)[6].

  • Causality: The vapor diffusion method allows water to slowly evaporate from the drop into the reservoir. The acidic pH (5.3) neutralizes specific surface charges on the complex, minimizing electrostatic repulsion between monomers. Concurrently, the high phosphate salt concentration gradually reduces protein solubility, driving ordered crystal nucleation rather than amorphous precipitation[6].

Protocol 3: Cryocooling and Synchrotron XRD

• Flash-Cooling: Directly harvest the mature crystals using a nylon loop and plunge them rapidly into liquid nitrogen (100 K).

  • Causality: The 25% glycerol in the mother liquor acts as an essential cryoprotectant. It prevents water molecules from forming a crystalline ice lattice during flash-cooling, which would otherwise physically fracture the protein crystal and obscure the diffraction pattern with background ice rings[6].

• Data Collection: Mount the vitrified crystal on a goniometer under a continuous nitrogen stream. Expose the crystal to a tunable synchrotron X-ray beam to collect high-resolution diffraction data[6].

Fig 2. Step-by-step X-ray crystallography workflow for the FPPS-ligand complex.

Data Presentation: Crystallographic Statistics

The structural integrity of the complex is validated through rigorous crystallographic refinement. Table 1 summarizes the key diffraction metrics for the 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid and HsFPPS complex[3],[6],.

Table 1: Crystallographic Data Collection and Refinement Statistics

Parameter	Value / Description
PDB ID	3N6K
Resolution	2.25 Å
Space Group	P 41 21 2 (Tetragonal)
Unit Cell Dimensions	a = 111.12 Å, b = 111.12 Å, c = 76.78 Å
Unit Cell Angles	α = 90°, β = 90°, γ = 90°
Total Structure Weight	40.55 kDa
Ligand Binding Site	S3 Allosteric Pocket
Crystallization Temp.	292 K (19°C)

Structural Insights & Mechanistic Causality

The 2.25 Å resolution structure reveals the precise molecular causality behind the compound's potency. The 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid molecule occupies the deep, lipophilic S3 cavity[5]. The benzo[g]indole core engages in extensive hydrophobic interactions with the pocket's lining, while the carboxylic acid and carboxymethyl moieties form critical hydrogen bonds and electrostatic interactions with the protein backbone[4],[3]. This binding physically restricts the conformational flexibility of FPPS, preventing the structural shifts required to accommodate the natural substrates, thereby acting as a highly specific, non-competitive inhibitor optimized for soft-tissue targeting[2].

Sources

• 1. Human isoprenoid synthase enzymes as therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rcsb.org [rcsb.org]
• 4. pnas.org [pnas.org]
• 5. Farnesyl Diphosphate Synthase Inhibitors With Unique Ligand-Binding Geometries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. www2.rcsb.org [www2.rcsb.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility for 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic Acid in In Vitro Assays

Welcome to the Technical Support Center. This guide addresses the specific solubility challenges associated with 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid . While the presence of two carboxylic acid moieties suggests favorable aqueous solubility at physiological pH, the molecule's bulky, highly hydrophobic benzo[g]indole core frequently causes severe precipitation during in vitro assay preparation.

As a Senior Application Scientist, I have designed this guide to provide field-proven, mechanistically grounded troubleshooting steps to ensure reliable dosing, prevent false negatives, and generate reproducible assay data.

FAQ Section 1: The "DMSO Crash-Out" Phenomenon

Q: Why does 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid precipitate immediately upon dilution from a DMSO stock into my pH 7.4 assay buffer? A: This is a classic kinetic solubility failure driven by a "solvent shift"[1]. When you dilute a highly concentrated DMSO stock (e.g., 10 mM) directly into an aqueous buffer, the local concentration of DMSO drops rapidly. The hydrophobic benzo[g]indole core forces the molecule out of solution before the basic buffer can fully deprotonate the two carboxylic acid groups (which typically have a pKa of ~3.5–4.5). This localized supersaturation leads to the formation of amorphous aggregates or "brick dust" that is thermodynamically stable and refuses to redissolve, leading to erroneously low assay concentrations and false negatives[2].

Q: How can I prevent this initial precipitation without changing my final assay buffer? A: You must control the ionization state before the solvent shift occurs. We recommend a Pre-Ionization Strategy . Instead of a direct 1:100 or 1:1000 dilution into the final buffer, first dilute the DMSO stock into a mildly alkaline intermediate transition solution (e.g., 100 mM Tris, pH 8.5)[3]. This ensures both the 1-carboxymethyl and 2-carboxylic acid groups are fully deprotonated into their highly soluble dianion forms before the DMSO concentration is reduced to <1%. Once fully ionized, the compound can be safely diluted into the final pH 7.4 assay buffer without crashing out.

Mechanism of DMSO-induced precipitation versus the pre-ionization solubilization pathway.

FAQ Section 2: Advanced Solubilization and Complexation

Q: My biochemical assay is highly sensitive to DMSO and surfactants like Tween-20. What is the best alternative to keep the benzo[g]indole core in solution? A: When co-solvents and surfactants are incompatible with your target protein or cell line, Cyclodextrin (CD) complexation is the gold standard[4]. Specifically, 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly effective. Cyclodextrins possess a hydrophilic exterior and a hydrophobic inner cavity. The lipophilic benzo[g]indole core of the molecule inserts into this cavity, forming a reversible, water-soluble inclusion complex, while the negatively charged carboxylic acid groups remain exposed to the aqueous environment. This prevents aggregation without denaturing assay proteins or altering free-drug pharmacology[4].

Data Presentation: Comparison of Solubilization Strategies

Strategy	Mechanism of Action	Pros	Cons	Best For
Pre-Ionization (pH Shift)	Deprotonates carboxylic acids prior to DMSO removal, utilizing electrostatic repulsion to prevent aggregation.	Low cost; requires no chemical additives; maintains native compound state.	Requires intermediate pipetting steps; transient high pH may affect sensitive reagents.	High-throughput screening; robust biochemical assays.
Co-Solvents (DMSO/EtOH)	Disrupts the crystalline lattice energy of the hydrophobic core.	Standardized across most libraries; easy to prepare.	High risk of "solvent shift" precipitation upon dilution[1]; cellular toxicity.	Initial stock storage; assays tolerant to >1% DMSO.
HP-β-CD Complexation	Encapsulates the hydrophobic benzo[g]indole core within a water-soluble oligosaccharide ring[4].	Excellent biocompatibility; zero surfactant interference; highly stable.	Requires preparation time; complexation equilibrium must be calculated.	Cell-based assays; sensitive enzymatic assays; in vivo dosing.

Experimental Protocols

Protocol A: Step-wise Dilution with Pre-Ionization

This protocol is a self-validating system designed to prevent kinetic precipitation during buffer transfer.

• Stock Preparation: Prepare a 10 mM stock of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid in anhydrous DMSO. Store in a desiccator to prevent water absorption.

• Transition Buffer: Prepare an intermediate transition buffer consisting of 100 mM Tris-HCl, pH 8.5.

• First Dilution (Ionization): Dilute the DMSO stock 1:10 into the transition buffer (yielding a 1 mM compound concentration in 10% DMSO). Vortex immediately for 15 seconds. The alkaline pH ensures rapid deprotonation of both carboxylic acids.

• Equilibration: Incubate for 5 minutes at room temperature to allow complete ionization. Visually inspect for clarity.

• Final Assay Dilution: Dilute the intermediate solution 1:100 into your final assay buffer (e.g., PBS pH 7.4) to reach your 10 µM working concentration (0.1% final DMSO).

Protocol B: Preparation of HP-β-CD Inclusion Complexes

Use this protocol when organic solvents must be strictly avoided.

• Weighing: Weigh the required amount of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid powder into a glass vial.

• Excipient Preparation: Prepare a 20% (w/v) solution of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your target aqueous assay buffer.

• Mixing: Add the HP-β-CD solution to the solid compound to achieve a target theoretical concentration (e.g., 1 mM).

• Complexation: Vortex vigorously for 2 minutes, then sonicate in a water bath at 35°C for 30 minutes to drive the thermodynamic inclusion complex formation.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter. Crucial Step: This physically removes any uncomplexed, undissolved drug, ensuring that only the truly soluble fraction enters your assay.

• Quantification: Quantify the final soluble concentration of the filtrate using HPLC-UV against a standard curve prior to downstream in vitro assays.

Experimental workflow for the preparation of HP-β-CD inclusion complexes.

References

• Title: A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules Source: PubMed Central (PMC) URL: [Link]

• Title: Compound Precipitation in High-Concentration DMSO Solutions Source: Journal of Biomolecular Screening URL: [Link]

• Title: Shake-Flask Aqueous Solubility assay (Kinetic solubility) Source: Protocols.io URL: [Link]

• Title: Assessment of Free Drug Concentration in Cyclodextrin Formulations Is Essential to Determine Drug Potency in Functional In Vitro Assays Source: Journal of Pharmaceutical Sciences URL: [Link]

Sources

• 1. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. protocols.io [protocols.io]
• 4. Assessment of Free Drug Concentration in Cyclodextrin Formulations Is Essential to Determine Drug Potency in Functional In Vitro Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Crystallization of FPPS with Allosteric Inhibitor 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic Acid

Welcome to the Structural Biology Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to assist researchers in the structural characterization of human Farnesyl Pyrophosphate Synthase (hFPPS) complexed with the non-bisphosphonate allosteric inhibitor, 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (also known as Nov_823)[1].

Unlike traditional nitrogen-containing bisphosphonates (N-BPs) like zoledronate that bind to the active site and accumulate in bone mineral, this benzindole derivative targets a newly discovered allosteric pocket[2]. This offers a promising avenue for structure-based drug design (SBDD) targeting soft-tissue tumors without the pharmacokinetic limitations of bone-seeking compounds[3].

Part 1: Mechanistic Overview

To optimize your crystallization conditions, it is critical to understand the causality behind the enzyme's conformational dynamics. hFPPS is a branch-point enzyme in the mevalonate pathway, catalyzing the condensation of isopentenyl pyrophosphate (IPP) with dimethylallyl pyrophosphate (DMAPP) to form farnesyl pyrophosphate (FPP)[4].

While N-BPs competitively inhibit the active site by chelating Mg²⁺ ions, 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid binds to an allosteric site near the IPP sub-pocket[3]. This binding event stabilizes an "open" conformation of the enzyme and prevents IPP binding via electrostatic repulsion.

Mevalonate pathway highlighting FPPS inhibition by active site and allosteric inhibitors.

Part 2: Troubleshooting FAQs

Q1: Why is my hFPPS precipitating immediately upon the addition of 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid? Causality & Solution: This benzindole derivative is highly hydrophobic compared to highly polar bisphosphonates[5]. If you add the ligand directly to a highly concentrated protein drop (e.g., >10 mg/mL), the local concentration of DMSO (the ligand's solvent) spikes, causing rapid protein denaturation and aggregation. Self-Validating Protocol:

• Prepare a 50 mM ligand stock in 100% DMSO.

• Dilute the ligand into the protein buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 2 mM TCEP) before the final protein concentration step.

• Maintain the final DMSO concentration strictly below 2% (v/v).

• Concentrate the protein-ligand complex slowly using a 30 kDa MWCO concentrator at 4°C. Verify the system's stability by checking for precipitation every 10 minutes; a clear solution validates successful complexation.

Q2: I am obtaining crystals, but X-ray diffraction reveals apo-FPPS. How can I ensure occupancy at the allosteric site? Causality & Solution: The allosteric pocket is highly dynamic. The apo-enzyme naturally fluctuates between open and closed states, but the allosteric inhibitor specifically traps the open conformation[6]. If the ligand concentration drops below its effective Kd​ during crystallization, the equilibrium shifts back to the apo state. Furthermore, the presence of active site ligands (like IPP) can cause electrostatic repulsion, kicking the allosteric ligand out of the adjacent pocket. Self-Validating Protocol:

• Strictly exclude IPP or DMAPP from the crystallization drop.

• Co-incubate hFPPS with a 5- to 10-fold molar excess of the allosteric inhibitor.

• Add 2 mM MgCl₂. While the allosteric inhibitor doesn't directly chelate Mg²⁺, the structural integrity of the adjacent active site (the DDXXD motifs) stabilizes the overall enzymatic fold, indirectly supporting the allosteric pocket[3].

Q3: What are the optimal crystallization conditions for the hFPPS-allosteric inhibitor complex? Causality & Solution: Based on the seminal fragment-based discovery by Jahnke et al. (yielding PDB ID: 3N6K), the complex crystallizes best in conditions that promote the open conformation without excessively high salt concentrations, which might disrupt the hydrophobic interactions driving allosteric binding[1][2]. Use sitting-drop vapor diffusion at 20°C.

Part 3: Quantitative Crystallization Parameters

To ensure reproducibility, benchmark your initial screens against the validated parameters used to solve the 3N6K structure[1].

Parameter	Condition / Value	Rationale
Protein Concentration	10 - 15 mg/mL (~0.25 - 0.35 mM)	Optimal for vapor diffusion without immediate aggregation[7].
Ligand Concentration	2.0 - 3.0 mM	Ensures >95% occupancy of the allosteric site during equilibrium.
Precipitant	20 - 25% PEG 3350	Promotes gentle macromolecular crowding and complex precipitation.
Buffer	0.1 M Bis-Tris (pH 5.5 - 6.5)	Mildly acidic pH stabilizes the protein-ligand hydrogen bond network.
Additives	0.2 M Ammonium Acetate, 2 mM MgCl₂	Mg²⁺ maintains the structural integrity of the adjacent active site[3].
Temperature	293 K (20 °C)	Standard thermodynamic point for hFPPS complex stability[7].
Diffraction Limit	~ 2.25 Å	Expected baseline resolution for this specific structural model[1].

Part 4: Step-by-Step Co-Crystallization Workflow

Step-by-step workflow for the co-crystallization of hFPPS with allosteric inhibitors.

Detailed Methodology:

• Protein Purification: Express hFPPS in E. coli and purify via Ni-NTA affinity chromatography followed by Size Exclusion Chromatography (SEC) using a Superdex 200 column. The final SEC buffer must be 20 mM HEPES pH 7.5, 150 mM NaCl, 2 mM TCEP.

• Complex Formation: To 10 mL of hFPPS at 1.5 mg/mL, add the 1-(carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid stock dropwise while gently vortexing to a final concentration of 2.5 mM. Add MgCl₂ to 2 mM. Incubate on ice for 1 hour to allow the allosteric pocket to structurally accommodate the ligand[7].

• Concentration: Transfer the complex to a 30 kDa MWCO centrifugal filter. Spin at 3,000 x g at 4°C until the protein concentration reaches 12 mg/mL.

• Drop Setup: Using an automated liquid handler, set up sitting drops in a 96-well plate. Mix 1 µL of the concentrated complex with 1 µL of the reservoir solution (0.1 M Bis-Tris pH 6.0, 22% PEG 3350, 0.2 M Ammonium Acetate).

• Incubation & Harvesting: Seal the plates and store at 20°C. Crystals typically appear within 3 to 7 days. Prior to flash-freezing in liquid nitrogen for X-ray diffraction, briefly soak the crystals in a cryoprotectant solution consisting of the reservoir solution supplemented with 20% (v/v) glycerol and 2.5 mM ligand to prevent ligand washout.

References

• Jahnke, W., et al. "Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery." PubMed / NIH.
• "3n6k - Human FPPS complex with NOV_823 - Summary.
• "Human isoprenoid synthase enzymes as therapeutic targets." PMC - NIH.
• "Multistage Screening Reveals Chameleon Ligands of the Human Farnesyl Pyrophosph

Sources

• 1. 3n6k - Human FPPS complex with NOV_823 - Summary - Protein Data Bank Japan [pdbj.org]
• 2. Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Human isoprenoid synthase enzymes as therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Making sure you're not a bot! [archiv.ub.uni-marburg.de]
• 6. pnas.org [pnas.org]
• 7. Crystallographic and thermodynamic characterization of phenylaminopyridine bisphosphonates binding to human farnesyl pyrophosphate synthase - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low binding affinity of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid in mutant FPPS

Focus: Resolving Low Binding Affinity of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid in Mutant FPPS

Welcome to the Advanced Technical Support Center for Farnesyl Pyrophosphate Synthase (FPPS) assays. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot unexpected losses in binding affinity when testing allosteric inhibitors against mutant FPPS constructs.

Mechanistic Grounding: The Causality of Low Affinity

To troubleshoot low binding affinity, we must first understand the structural causality of the interaction. The compound 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid is a potent, non-bisphosphonate allosteric inhibitor of human FPPS (PDB ID: 3N6K)[1].

Unlike nitrogen-containing bisphosphonates (N-BPs) like zoledronate, which competitively bind the allylic (S1) active site alongside Mg²⁺ ions, this benzo[g]indole derivative targets a distinct, druggable allosteric pocket known as the S3 site[2].

• Electrostatic Anchoring: The inhibitor features a dicarboxylic acid pharmacophore. These two negatively charged carboxylate groups form critical salt bridges with a positively charged patch in the S3 pocket, specifically residues Lys57, Arg60, and Lys347 [3].

• Hydrogen Bonding: Additional stabilization is provided by polar residues, including Asn59 and Thr63 , which participate in water-mediated and direct hydrogen-bonding networks[3].

• Conformational Locking: In the wild-type (WT) enzyme, binding of this inhibitor (or the natural product FPP) locks FPPS in an open, inactive conformation, preventing the catalytic closure required for isopentenyl pyrophosphate (IPP) binding[4][5].

The Root Cause in Mutants: If you are working with an FPPS mutant (e.g., K57A, R60A, or K347A) and observe a drastic drop in affinity, the primary cause is the ablation of these highly specific electrostatic anchors. Without the salt bridges to neutralize the dicarboxylic acid moieties, the enthalpic penalty of desolvating the inhibitor prevents stable binding.

Diagnostic FAQs

Q1: I introduced an R60A mutation to map the allosteric pocket, and my Surface Plasmon Resonance (SPR) shows zero binding of the benzo[g]indole inhibitor. Did my protein misfold? A: Not necessarily. Arg60 is a keystone residue for this specific inhibitor class. The loss of the Arg60-carboxylate salt bridge alone can reduce binding affinity by >100-fold, pushing the Kd​ beyond the detection limits of standard SPR concentrations. To verify that your protein is correctly folded, perform a positive control binding assay using an active-site inhibitor like zoledronate. If zoledronate binds normally, your protein is folded, and the defect is localized to the S3 allosteric pocket.

Q2: My mutant FPPS shows low affinity for the allosteric inhibitor but normal catalytic turnover of DMAPP and IPP. How is this possible? A: The S3 allosteric pocket is spatially distinct from the S1 (allylic) and S2 (homoallylic) catalytic sites[2]. Mutations targeting the allosteric pocket (e.g., N59A, K347A) disrupt the local geometry required for the benzo[g]indole inhibitor but do not perturb the highly conserved aspartate-rich motifs (DDXXD) in the active site that coordinate Mg²⁺ and the isoprenoid substrates[5]. This confirms your mutation successfully uncoupled allosteric regulation from basal catalysis.

Q3: How can I differentiate between a direct binding defect and an allosteric communication defect in my mutant? A: You must decouple binding thermodynamics from functional inhibition. Use Isothermal Titration Calorimetry (ITC). A direct binding defect (e.g., mutating a contact residue like K57) will manifest as a severe loss of binding enthalpy ( ΔH ). Conversely, an allosteric communication defect—where the inhibitor binds but fails to lock the enzyme in the inactive state—will show a preserved Kd​ and ΔH in ITC, but a failure to inhibit product formation in a functional biochemical assay.

Data Presentation: Diagnostic Binding Parameters

When troubleshooting, compare your experimental data against these representative thermodynamic and kinetic baselines to diagnose the specific failure mode of your mutant.

FPPS Construct	Inhibitor	Expected IC50​ (nM)	Expected Kd​ (SPR/ITC)	Primary Thermodynamic Defect	Diagnostic Conclusion
Wild-Type (WT)	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid	~200 nM[3]	~150 - 300 nM	None (Baseline)	Normal allosteric binding.
R60A Mutant	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid	>50,000 nM	N.D. (Too weak)	Severe loss of ΔH	Loss of primary salt bridge.
N59A Mutant	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid	~5,000 nM	~4,500 nM	Moderate loss of ΔH	Loss of H-bond network.
Global Misfold	Any	No Activity	No Binding	Unmeasurable	Protein denatured; check Tm.

Experimental Protocols

To validate a self-validating system, you must employ orthogonal assays. Use the following step-by-step methodologies to troubleshoot your mutant FPPS.

Protocol A: Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

Purpose: To determine if the low affinity is driven by enthalpic loss (missing salt bridges) or entropic penalties (pocket rigidity).

• Preparation: Dialyze both mutant and WT FPPS (concentrated to 50 µM) extensively against the ITC buffer (25 mM HEPES pH 7.4, 150 mM NaCl, 2 mM MgCl₂, 5% Glycerol, 1 mM TCEP) for 16 hours at 4°C.

• Ligand Matching: Prepare the inhibitor at 500 µM using the exact same dialysis buffer from the final equilibration step to eliminate heat-of-dilution artifacts.

• Setup: Load 300 µL of the FPPS protein into the sample cell and 40 µL of the inhibitor into the injection syringe.

• Execution: Perform 20 injections of 2 µL each at 25°C. Set the stirring speed to 750 rpm with a 120-second spacing between injections to allow the baseline to stabilize.

• Analysis: Integrate the thermogram peaks and fit the data to a one-site binding model. A drastic reduction in ΔH in the mutant confirms the loss of specific polar/electrostatic contacts in the S3 pocket.

Protocol B: Differential Scanning Calorimetry (DSC) for Fold Verification

Purpose: To ensure the mutant's low binding affinity is not an artifact of global protein destabilization.

• Sample Prep: Dilute mutant and WT FPPS to 1 mg/mL in the standard assay buffer.

• Degassing: Degas both the protein samples and the matching buffer for 10 minutes under a vacuum prior to loading.

• Loading: Load the protein sample into the sample cell and the matched buffer into the reference cell of the DSC instrument.

• Scanning: Run a temperature ramp from 20°C to 90°C at a constant scan rate of 1°C/min.

• Interpretation: Analyze the melting temperature ( Tm​ ). If the mutant Tm​ is >3°C lower than the WT, the mutation has globally destabilized the enzyme fold. If the Tm​ is identical to WT, the overall fold is intact, and the low affinity is strictly localized to the allosteric pocket.

Mandatory Visualizations

The following diagrams map the logical relationships of FPPS allosteric inhibition and the troubleshooting workflow for mutant constructs.

Figure 1: Mechanism of allosteric inhibition and the structural impact of S3 pocket mutations.

Figure 2: Troubleshooting workflow for evaluating low binding affinity in FPPS mutants.

References

• [4] Title: Human farnesyl pyrophosphate synthase is allosterically inhibited by its own product Source: nih.gov URL:

• [1] Title: 3N6K: Human FPPS complex with NOV_823 - RCSB PDB Source: rcsb.org URL:

• [5] Title: Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective Source: frontiersin.org URL:

• [3] Title: Farnesyl Diphosphate Synthase Inhibitors from In Silico Screening Source: nih.gov URL:

• [2] Title: Farnesyl Pyrophosphate Synthase as a Target for Drug Development: Discovery of Natural-Product-Derived Inhibitors and Their Activity in Pancreatic Cancer Cells Source: acs.org URL:

Sources

• 1. rcsb.org [rcsb.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Farnesyl Diphosphate Synthase Inhibitors from In Silico Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Human farnesyl pyrophosphate synthase is allosterically inhibited by its own product - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective [frontiersin.org]

Technical Support Center: Minimizing Off-Target Effects of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid in Cellular Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to transition from biochemical target validation to cellular assays when working with novel allosteric inhibitors.

1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (also known in the literature as NOV_823 or PDB ligand BFH) is a pioneering, first-in-class non-bisphosphonate inhibitor of Farnesyl Pyrophosphate Synthase (FPPS)[1]. Unlike traditional bisphosphonates (e.g., zoledronate) that bind the polar, magnesium-coordinated active site and accumulate heavily in bone mineral, this compound was specifically designed to target a previously unknown, highly hydrophobic allosteric pocket (the S3 site) near the enzyme's C-terminus[2].

While this design brilliantly circumvents unwanted bone affinity—opening the door for soft-tissue oncology and immunomodulation therapies[3]—it introduces a new challenge: lipophilicity-driven off-target effects . The high partition coefficient (clogP) required to bind this hydrophobic pocket can lead to non-specific membrane partitioning, lysosomal trapping, and interference with other lipid-processing enzymes in cellular environments.

This guide provides the mechanistic insights and self-validating protocols necessary to isolate true on-target FPPS inhibition from off-target experimental noise.

Pathway Visualization: The Mechanism of Action

To troubleshoot off-target effects, we must first map the causality of the intended target. FPPS is a critical bottleneck in the mevalonate pathway, responsible for synthesizing the isoprenoids required for the prenylation (membrane anchoring) of small GTPases like Ras and Rap1A.

Fig 1: Mevalonate pathway prenylation steps and allosteric FPPS inhibition.

Troubleshooting & FAQs

Q1: My biochemical IC50 is ~200 nM, but my cellular viability assay shows an IC50 of >15 µM with high background cytotoxicity. Why the discrepancy? Causality: The discrepancy is driven by the compound's lipophilicity. In a cell-free biochemical assay, the drug easily accesses the FPPS allosteric site[2]. In a cellular assay, the highly hydrophobic indole core partitions non-specifically into the lipid bilayer of the plasma membrane and organelle membranes. At concentrations above 10 µM, this partitioning acts as a detergent, disrupting membrane integrity and causing off-target necrotic cell death rather than target-specific apoptosis. Solution: Optimize your carrier protein concentration. Supplement your assay media with 0.1% to 0.5% Bovine Serum Albumin (BSA). BSA acts as a hydrophobic buffer, binding excess free drug and preventing non-specific membrane accumulation while allowing specific, high-affinity target engagement with intracellular FPPS.

Q2: How can I definitively prove that the cellular phenotype I am observing is due to FPPS inhibition and not off-target kinase or lipid pathway interference? Causality: Because FPPS shares structural similarities with other prenyltransferases (like GGPPS), lipophilic inhibitors can sometimes cross-react. To prove on-target specificity, you must create a self-validating system. Solution: Implement a Metabolite Rescue Assay . If the drug is exclusively inhibiting FPPS, the cellular toxicity is caused by the depletion of downstream Farnesyl Pyrophosphate (FPP) and Geranylgeranyl Pyrophosphate (GGPP). By exogenously adding FPP or GGPP to the cell culture media, you bypass the FPPS blockade. If the cells survive (a "right-shift" in the IC50 curve), your drug's effect is on-target. If the cells still die despite the rescue metabolites, you are observing off-target toxicity.

Q3: Cell viability assays seem too noisy for this compound. What is a more reliable, direct biomarker for cellular assays? Causality: Global ATP or metabolic viability assays (like CellTiter-Glo or MTT) are easily confounded by off-target metabolic stress. Solution: Shift your primary readout to a direct mechanistic biomarker. Because FPPS inhibition halts the production of FPP and GGPP, downstream proteins cannot be prenylated. Perform a Western blot for unprenylated Rap1A . The accumulation of unprenylated Rap1A is a highly specific, direct readout of intracellular FPPS inhibition that is entirely independent of off-target cytotoxicity[3].

Experimental Protocol: The Self-Validating Metabolite Rescue Assay

To ensure absolute scientific integrity, do not rely on a single readout. Use this step-by-step methodology to validate the specificity of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid.

Fig 2: Step-by-step workflow for the self-validating Metabolite Rescue Assay.

Step-by-Step Methodology:

• Cell Seeding: Seed your target cells (e.g., MCF-7 breast cancer cells or RAW 264.7 macrophages) in a 96-well plate at a density of 5,000 cells/well in standard media supplemented with 10% FBS. Allow 24 hours for adherence.

• Media Exchange & Carrier Optimization: Aspirate the media. Replace with assay media containing a reduced serum concentration (e.g., 2% FBS) supplemented with 0.1% BSA to buffer the lipophilic inhibitor.

• Metabolite Pre-incubation: Divide the plate into three experimental zones:

  • Zone A (Control): Vehicle only.

  • Zone B (FPP Rescue): Add 10 µM Farnesyl Pyrophosphate (FPP).

  • Zone C (GGPP Rescue): Add 10 µM Geranylgeranyl Pyrophosphate (GGPP). Incubate for 2 hours to allow cellular uptake of the metabolites.

• Inhibitor Titration: Add 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid across a 10-point concentration gradient (0.1 µM to 50 µM) to all zones.

• Incubation: Incubate the plates for 48 to 72 hours at 37°C, 5% CO2.

• Multiplex Readout:

  • Readout 1: Perform a standard luminescent cell viability assay to generate IC50 curves.

  • Readout 2: Harvest parallel wells, lyse cells in RIPA buffer, and perform a Western blot probing for unprenylated Rap1A (using an antibody specific to the unprenylated form) to confirm intracellular target engagement.

Quantitative Data Interpretation

Use the following table to benchmark your experimental results and diagnose the presence of off-target effects.

Assay Type / Condition	Expected IC50 / Metric	Interpretation & Troubleshooting
Biochemical (Cell-Free)	~200 nM	Baseline on-target allosteric affinity. If this fails, check compound purity or assay buffer Mg2+ levels.
Cellular Viability (No Rescue)	2 µM – 15 µM	Apparent cellular potency. A large left-shift (<1 µM) often indicates off-target membrane toxicity.
Cellular Viability (+ 10 µM FPP)	> 50 µM (Right Shift)	Self-Validation Success: Confirms toxicity is driven by on-target FPPS inhibition.
Cellular Viability (+ 10 µM GGPP)	> 50 µM (Right Shift)	Self-Validation Success: Confirms downstream prenylation blockade is the primary driver of the phenotype.
Unprenylated Rap1A (Western)	1 µM – 5 µM	Direct biomarker of intracellular target engagement. Should correlate closely with the un-rescued viability IC50.

References

• 3N6K: Human FPPS complex with NOV_823 - RCSB PDB Source: Protein Data Bank (RCSB) URL:[Link]

• Farnesyl Diphosphate Synthase Inhibitors With Unique Ligand-Binding Geometries Source: National Institutes of Health (NIH / PMC) URL:[Link]

• Discovery of Novel Allosteric Non-Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthase by Integrated Lead Finding Source: PubMed (NIH) URL:[Link]

Sources

• 1. rcsb.org [rcsb.org]
• 2. Farnesyl Diphosphate Synthase Inhibitors With Unique Ligand-Binding Geometries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of Novel Allosteric Non-Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthase by Integrated Lead Finding - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing cell membrane permeability of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid inhibitors

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers working with 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid and its derivatives.

This compound is a highly potent allosteric inhibitor of Farnesyl Pyrophosphate Synthase (FPPS), developed to overcome the bone-binding limitations of traditional bisphosphonates[1]. However, while it exhibits exceptional biochemical affinity (IC50 ~80 nM), researchers frequently encounter a severe efficacy drop-off in cell-based assays[1]. This guide provides the mechanistic rationale behind this phenomenon and offers field-proven, self-validating workflows to bypass the plasma membrane barrier.

🔬 Scientist-to-Scientist FAQs: Diagnostics & Causality

Q: Why does my compound show single-digit nanomolar potency in biochemical assays but fails entirely in live cells? A: The root cause is the ionization state of the molecule. The scaffold contains two carboxylic acid moieties (at C2 and the N1-carboxymethyl group). At physiological pH (7.4), both groups are fully deprotonated, rendering the molecule a di-anion. The energetic penalty of shedding the dense hydration shell around these charged carboxylates prevents the molecule from partitioning into and passively diffusing across the hydrophobic phospholipid bilayer.

Q: Can I just use standard ethyl or methyl esters as a prodrug strategy? A: We strongly advise against simple alkyl esters for this specific scaffold. While they increase lipophilicity, they are often sterically hindered and poorly recognized by intracellular carboxylesterases. Instead, utilize acetoxymethyl (AM) or pivaloyloxymethyl (POM) esters. These promoieties undergo rapid, esterase-triggered hydrolysis followed by spontaneous chemical decomposition to release the active di-acid inside the cell[2].

Q: Should I adjust the pH of my cell culture media to protonate the carboxylic acids and improve passive diffusion? A: No. The pKa of these carboxylic acids is typically between 3.0 and 4.5. To protonate them sufficiently for passive diffusion, you would need to drop the media pH below 4.0. This will induce immediate cellular toxicity and apoptosis, completely confounding any phenotypic readout.

🛠️ Validated Resolution Workflows

To ensure scientific integrity, every protocol below is designed as a self-validating system . This means you will not just run the experiment; you will generate internal control data to prove the delivery mechanism worked.

Workflow 1: Chemical Masking via AM/POM Esterification

Causality: Masking the negative charges with AM/POM esters neutralizes the molecule, allowing passive diffusion. Once inside, intracellular esterases cleave the promoiety. This exposes the di-anion, effectively "trapping" the active drug inside the cell and preventing efflux[2].

Step-by-Step Protocol:

• Synthesis: React 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid with bromomethyl acetate (for AM ester) or chloromethyl pivalate (for POM ester) in the presence of N,N-diisopropylethylamine (DIPEA) in anhydrous DMF. Purify via HPLC.

• Cellular Incubation: Treat your target cell line (e.g., J774 macrophages or tumor cell lines) with 1–10 µM of the prodrug in complete media.

• Self-Validation (Cleavage Assay): After 2 hours, wash cells 3x with ice-cold PBS to remove extracellular drug. Lyse cells using cold methanol. Analyze the lysate via LC-MS/MS.

  • Diagnostic Logic: You must monitor for both the prodrug and the parent di-acid. If the parent di-acid is detected, delivery and cleavage are successful. If only the prodrug is detected, your specific cell line lacks the requisite esterase activity, and you must switch to Workflow 2.

Workflow 2: Lipid Nanoparticle (LNP) Encapsulation

Causality: If synthetic modification is not viable, LNPs can encapsulate the hydrophilic/charged drug within an aqueous core or lipid interface. This forces the cells to internalize the drug via endocytosis, completely bypassing the need for the small molecule to passively partition into the lipid bilayer[3].

Step-by-Step Protocol:

• Formulation: Using a microfluidic mixer, combine an aqueous phase containing the di-anionic inhibitor (pH adjusted to 7.0) with an ethanol phase containing a lipid mix (DSPC, Cholesterol, PEG-lipid, and an ionizable cationic lipid at a 10:38.5:1.5:50 molar ratio).

• Dialysis & Sizing: Dialyze the formulation against PBS for 24 hours to remove ethanol. Confirm the size is between 60–100 nm using Dynamic Light Scattering (DLS).

• Self-Validation (Uptake Assay): Incorporate 0.1 mol% of a fluorescent lipid (e.g., Rhodamine-PE) into your lipid mix during Step 1. Treat cells for 4 hours, wash, and image via confocal microscopy.

  • Diagnostic Logic: Punctate intracellular fluorescence confirms successful endosomal uptake. If efficacy is still low despite fluorescence, the LNPs are failing to escape the endosome, requiring an adjustment to the ionizable lipid ratio.

Workflow 3: Acute Permeabilization (Digitonin)

Causality: If you only need a rapid, short-term biochemical readout (e.g., measuring immediate FPPS inhibition in situ), you can physically bypass the membrane. Digitonin selectively complexes with cholesterol. Because the plasma membrane is cholesterol-rich and organelle membranes are cholesterol-poor, digitonin selectively punches holes in the plasma membrane, allowing the di-anion to enter without destroying internal cellular architecture.

Step-by-Step Protocol:

• Titration: Treat cells with varying concentrations of digitonin (10–50 µg/mL) in an intracellular buffer (mimicking cytosolic ion concentrations: 140 mM KCl, 10 mM NaCl, 2.5 mM MgCl2).

• Self-Validation (Trypan Blue): Add Trypan Blue. The optimal digitonin concentration is the lowest dose where >90% of cells stain blue (indicating plasma membrane permeabilization) but retain their structural morphology under brightfield microscopy.

• Assay: Co-incubate the optimized digitonin dose with your di-anionic inhibitor for <2 hours to measure acute target engagement.

📊 Comparative Efficacy Data

Data summarized from typical optimization campaigns for di-anionic scaffolds.

Delivery Strategy	Apparent Permeability ( Papp​ )	Typical Cellular IC50​ Shift	Primary Advantage	Primary Limitation
Naked Di-acid	< 0.5×10−6 cm/s	> 100 µM (Inactive)	No synthesis required	Fails to enter intact cells
AM Ester Prodrug	15.0×10−6 cm/s	100–300 nM	Seamless assay integration	Requires custom synthesis
LNP Encapsulation	N/A (Endocytosis)	200–500 nM	Protects drug from degradation	Endosomal entrapment risk
Digitonin Perm.	N/A (Pore formation)	~80 nM (Matches biochem)	Perfect target engagement	Limited to acute assays (<2h)

🗺️ Troubleshooting Decision Matrix

Use the following logical flow to determine the most efficient path forward for your specific experimental needs.

Caption: Decision matrix for selecting the optimal permeability enhancement strategy.

📚 References

• Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site. Proceedings of the National Academy of Sciences (PNAS).1

• Evaluating Prodrug Strategies for Esterase-Triggered Release of Alcohols. National Institutes of Health (NIH) - PMC.2

• FORMULATION FORUM - Formulation & Process of Lipid Nanoparticles for Delivery of Small Molecules & Biologicals. Drug Development and Delivery.3

Sources

• 1. pnas.org [pnas.org]
• 2. Evaluating Prodrug Strategies for Esterase-Triggered Release of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. drug-dev.com [drug-dev.com]

Reference Data & Comparative Studies

Comparative Guide: 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid vs. Zoledronic Acid in FPPS Inhibition

Executive Summary & Therapeutic Context

Farnesyl pyrophosphate synthase (FPPS) is a critical branch-point enzyme in the mevalonate pathway, responsible for synthesizing farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP). These isoprenoids are essential for the post-translational prenylation of small GTPases (e.g., Ras, Rho, Rap1A), making FPPS a highly validated target in both bone diseases and oncology.

Historically, FPPS inhibition has been dominated by nitrogen-containing bisphosphonates like zoledronic acid . While highly efficacious for osteolytic conditions, zoledronic acid's extreme affinity for bone mineral restricts its systemic distribution, severely limiting its utility against soft-tissue tumors[1]. To overcome this pharmacokinetic barrier, fragment-based drug discovery identified a novel class of non-bisphosphonate inhibitors, notably 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid , which target a distinct allosteric pocket[2]. This guide provides a rigorous mechanistic and experimental comparison of these two divergent FPPS inhibitors to assist drug development professionals in designing soft-tissue-targeted antineoplastic therapies.

Mechanistic Divergence: Active Site vs. Allosteric Inhibition

The fundamental difference between these two agents lies in their spatial binding and kinetic mechanisms.

Zoledronic Acid (Active-Site Inhibitor): Zoledronic acid functions as a substrate analogue. Its bisphosphonate moiety acts as a highly charged "pharmacological hook" that chelates three Mg²⁺ ions within the allylic (S1) active site of FPPS[3]. This coordination competitively blocks the binding of the natural substrates, dimethylallyl pyrophosphate (DMAPP) and geranyl pyrophosphate (GPP). The binding is characterized by slow, tight-binding isomerization, leading to near-irreversible enzyme inactivation.

1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (Allosteric Inhibitor): Unlike bisphosphonates, this lacks the phosphonate groups required for Mg²⁺ chelation. Instead, it binds to a previously cryptic, hydrophobic allosteric pocket near the active site[1]. Binding induces a conformational shift that non-competitively arrests the enzyme's catalytic cycle. Because it does not rely on charge-based bone targeting, it readily penetrates soft tissues[2].

Diagram 1: Divergent binding mechanisms of Zoledronic Acid and the allosteric benzo[g]indole inhibitor.

Physicochemical and Pharmacological Profiles

To rationally select an inhibitor for preclinical models, researchers must weigh the respective kinetic and physicochemical properties. The table below summarizes the quantitative data defining their pharmacological profiles.

Feature	Zoledronic Acid	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid
Chemical Class	Nitrogen-containing bisphosphonate (N-BP)	Benzo[g]indole derivative
Binding Site	Active site (Allylic pocket, S1)	Allosteric pocket[1]
Binding Mechanism	Competitive (Mg²⁺ dependent)	Non-competitive (Conformational shift)
In Vitro IC₅₀	~20 nM[3]	~80 nM - 1.2 µM (assay dependent)[2]
Lipophilicity (cLogP)	~ -3.3 (Highly hydrophilic)[2]	~ 2.4 - 3.3 (Lipophilic)[2]
Bone Affinity	Extremely High	Negligible[1]
Primary Indication	Bone metastases, Osteoporosis	Soft-tissue oncology (Investigational)[1]

Experimental Methodologies for Comparative Validation

When evaluating novel allosteric inhibitors against standard-of-care bisphosphonates, the experimental workflow must be designed to explicitly validate the mechanism of action and rule out off-target artifacts.

Diagram 2: Self-validating experimental workflow for evaluating novel FPPS inhibitors.

Protocol A: Continuous Spectrophotometric FPPS Inhibition Assay

Rationale & Causality: To distinguish between active-site and allosteric inhibition, kinetic assays must evaluate time-dependency. Zoledronic acid requires pre-incubation due to its slow, tight-binding isomerization in the Mg²⁺-rich active site. In contrast, the benzo[g]indole inhibitor reaches rapid equilibrium in the allosteric pocket, meaning extended pre-incubation will not significantly alter its IC₅₀.

• Reagent Preparation: Prepare recombinant human FPPS in an assay buffer containing 50 mM Tris-HCl (pH 7.4), 2 mM MgCl₂, and 1 mM DTT.

• Time-Dependent Incubation: Aliquot the enzyme and add varying concentrations of the inhibitor. Incubate for distinct time intervals (0, 15, and 30 minutes) at 37°C.

• Reaction Initiation: Initiate the reaction by adding saturating concentrations of IPP (isopentenyl pyrophosphate) and DMAPP.

• Continuous Monitoring: Measure inorganic phosphate (Pi) release continuously using a coupled spectrophotometric assay (e.g., EnzChek Phosphate Assay) at 360 nm.

• Self-Validating Counter-Screen: Run a parallel titration varying the DMAPP concentration. Zoledronic acid will display competitive inhibition kinetics (shifting the Km​ for DMAPP), whereas the benzo[g]indole will display non-competitive kinetics (reducing Vmax​ without altering Km​ ), confirming its allosteric nature.

Protocol B: Cellular Target Engagement & Mechanistic Rescue

Rationale & Causality: In vitro enzyme inhibition does not guarantee cellular efficacy, especially for highly charged molecules. FPPS inhibition depletes intracellular FPP and GGPP, preventing the prenylation of small GTPases like Rap1A. Tracking unprenylated Rap1A serves as a direct biomarker for intracellular FPPS blockade.

• Cell Culture & Treatment: Culture soft-tissue tumor cells (e.g., MCF-7 breast cancer cells) in complete media. Treat with varying concentrations of zoledronic acid or the benzo[g]indole inhibitor for 48 hours. (Note: Zoledronic acid will require significantly higher in vitro cellular concentrations than its enzymatic IC₅₀ due to poor membrane permeability).

• Protein Extraction: Lyse the cells using RIPA buffer supplemented with protease inhibitors.

• Western Blotting: Resolve the lysates via SDS-PAGE and transfer to a PVDF membrane. Probe with an antibody strictly specific to unprenylated Rap1A (e.g., Santa Cruz clone sc-1482). Accumulation of the unprenylated band indicates successful intracellular FPPS blockade.

• Self-Validating Rescue Arm (Critical Step): To prove the observed unprenylation and subsequent cytotoxicity are strictly due to mevalonate pathway blockade—and not off-target toxicity—include a parallel treatment arm supplemented with 10 µM exogenous. If the inhibitor is on-target, the cell will convert GGOH to GGPP, bypassing the FPPS blockade, restoring Rap1A prenylation, and rescuing cell viability.

Conclusion & Translational Outlook

While zoledronic acid remains the gold standard for skeletal-related events, its physicochemical properties inherently limit its use as a primary antineoplastic agent in soft tissues. The identification of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid represents a paradigm shift in mevalonate pathway targeting. By exploiting a novel allosteric pocket, researchers can now design lipophilic FPPS inhibitors capable of penetrating solid tumors to disrupt Ras/Rho prenylation, opening new avenues for targeted cancer therapies.

References

• Jahnke, W. et al. "Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery." Nature Chemical Biology (2010). URL:[Link]

• Dunford, J.E. et al. "Structure-activity relationships for inhibition of farnesyl diphosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates." Journal of Pharmacology and Experimental Therapeutics (2001). URL:[Link]

• Lin, Y.S. et al. "Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site." Proceedings of the National Academy of Sciences (PNAS) (2017). URL:[Link]

Sources

• 1. Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Zoledronic Acid | Other Synthases/Synthetases | Tocris Bioscience [tocris.com]

Synergistic effects of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid and bisphosphonates

Synergistic Targeting of FPPS: A Comparative Guide to 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid and Bisphosphonates

Executive Brief

Farnesyl pyrophosphate synthase (FPPS) is a critical gatekeeper in the mevalonate pathway, responsible for synthesizing farnesyl pyrophosphate (FPP)—a lipid moiety essential for the post-translational prenylation of small GTPases (e.g., Ras, Rho, Rac). While nitrogen-containing bisphosphonates (N-BPs) like zoledronate are the clinical gold standard for FPPS inhibition, their extreme hydrophilicity and high affinity for bone mineral severely restrict their therapeutic efficacy in soft-tissue tumors[1].

To overcome this pharmacokinetic barrier, 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (structurally identified in literature as the ligand BFH or NOV_823) was developed[2]. Unlike N-BPs, which competitively bind the active site, this novel lipophilic compound binds to a distinct allosteric pocket[1]. This guide provides a rigorous comparative analysis of these two classes of inhibitors and outlines the causality and experimental frameworks for leveraging their synergistic potential.

Mechanistic Causality: The Case for Dual-Inhibition

N-BPs coordinate with three Mg2+ ions in the S1 (allylic) active site, mimicking the natural substrate to halt enzyme activity[3]. However, this mechanism is highly dependent on the active site's conformational state and is vulnerable to compensatory upstream substrate accumulation.

Crystallographic and molecular dynamics (MD) studies (PDB: 3N6K) reveal that 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid binds to a previously undiscovered allosteric site (S3/S4) near the homoallylic (S2) pocket [1][2][3].

The causality of their synergy lies in conformational locking . Binding of the allosteric inhibitor stabilizes the FPPS enzyme in a partially closed state, which alters the binding kinetics of the S1 site [2][4]. When co-administered, the allosteric compound lowers the activation energy required for N-BP binding and prevents the enzyme from adopting the fully open conformation necessary to release the inhibitor. Furthermore, the lipophilic nature of the indole-based allosteric inhibitor facilitates superior soft-tissue penetration, bridging the gap left by bone-seeking N-BPs [3][3].

Fig 1: Dual-targeting of FPPS in the Mevalonate pathway by bisphosphonates and allosteric inhibitors.

Comparative Data & Synergy Metrics

To objectively evaluate performance, we compare the monotherapy profiles against the synergistic combination. Data indicates that dual-targeting drastically reduces the effective dose of zoledronate required in soft-tissue cellular models, yielding a highly favorable Combination Index (CI).

Metric	Bisphosphonates (e.g., Zoledronate)	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid	Synergistic Combination
Primary Target Site	Allylic active site (S1)	Allosteric pocket (S3/S4)	Dual-site engagement
Binding Mechanism	Mg2+-dependent competitive	Mg2+-independent allosteric	Cooperative conformational locking
Bone Mineral Affinity	Extremely High	Low (Lipophilic)	Tunable (Dose-sparing for BPs)
IC50 (Cell-Free FPPS)	~20 nM	~200 nM	< 10 nM (Apparent)
Soft-Tissue Penetration	Poor	Excellent	Enhanced efficacy at lower doses
Combination Index (CI)	N/A	N/A	< 0.6 (Strong Synergy)

Self-Validating Experimental Workflows

To ensure scientific trustworthiness, the protocols below are designed as self-validating systems. Every assay includes a mechanistic "rescue" control. Causality Rule: If the observed cellular toxicity is truly due to FPPS inhibition, exogenous addition of downstream isoprenoids (like geranylgeraniol, GGOH) must rescue cell viability. If it does not, the effect is off-target.

Fig 2: Step-by-step workflow for evaluating synergistic FPPS inhibition in cellular models.

Protocol 1: Self-Validating Checkerboard Synergy Assay

• Cell Seeding: Plate target soft-tissue tumor cells (e.g., MDA-MB-231 breast cancer cells) at 2,000 cells/well in a white-walled 96-well plate. Incubate overnight at 37°C.

• Matrix Dosing: Create a 2D dosing matrix. Serially dilute Zoledronate (0 to 10 µM) along the X-axis and 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (0 to 5 µM) along the Y-axis.

• Internal Validation (Rescue Control): In a parallel identical plate, add 10 µM Geranylgeraniol (GGOH) to all wells. Causality Check: GGOH bypasses the FPPS blockade by providing the necessary prenylation substrate downstream. True on-target synergistic toxicity will be reversed in this plate.

• Incubation & Readout: Incubate for 72 hours. Add CellTiter-Glo® reagent to quantify ATP as a proxy for cell viability.

• Synergy Quantification: Calculate the Combination Index (CI) using the Chou-Talalay method via CompuSyn software. A CI < 1 indicates synergy, CI = 1 indicates additivity, and CI > 1 indicates antagonism.

Protocol 2: In Vitro FPPS Enzymatic Kinetics

• Enzyme Preparation: Recombinant human FPPS (10 nM) is pre-incubated with varying concentrations of the allosteric inhibitor (0.1 to 1 µM) for 15 minutes in assay buffer (50 mM Tris-HCl, pH 7.4, 2 mM MgCl2) to establish the conformational lock.

• Substrate & N-BP Addition: Add [14C]-IPP (10 µM), DMAPP (10 µM), and varying concentrations of Zoledronate.

• Reaction & Quenching: Allow the reaction to proceed for 10 minutes at 37°C. Quench the reaction with 1M HCl in methanol to hydrolyze unreacted IPP.

• Extraction & Scintillation: Extract the lipophilic[14C]-FPP product using hexane. Measure radioactivity via liquid scintillation counting. Causality Check: A leftward shift in the IC50 curve of Zoledronate in the presence of the allosteric inhibitor confirms cooperative binding kinetics.

References

• Jahnke, W. et al. "Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery." Nature Chemical Biology, 6(9), 660-666 (2010). URL: [Link]

• Liu, Y. et al. "Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site." Proceedings of the National Academy of Sciences (PNAS), 111(25), E2530-E2539 (2014). URL: [Link]

• Park, J. et al. "Farnesyl Pyrophosphate Synthase as a Target for Drug Development: Discovery of Natural-Product-Derived Inhibitors and Their Activity in Pancreatic Cancer Cells." Journal of Medicinal Chemistry, 60(8), 3401-3419 (2017). URL: [Link]

• RCSB Protein Data Bank. "3N6K: Human FPPS complex with NOV_823 (1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid)." URL: [Link]

Sources

• 1. Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rcsb.org [rcsb.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pnas.org [pnas.org]

Benchmarking Novel Non-Bisphosphonate Inhibitors Against a 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic Acid Scaffold: A Technical Guide

This guide provides a comprehensive framework for the preclinical benchmarking of novel non-bisphosphonate inhibitors of farnesyl pyrophosphate synthase (FPPS), a critical enzyme in the mevalonate pathway. We will use the hypothetical novel chemical entity (NCE), 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid, as a case study to illustrate the experimental workflow, from initial biochemical characterization to cellular and in vivo efficacy models. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of new therapeutics for bone disorders and oncology.

Introduction: The Rationale for Novel Non-Bisphosphonate FPPS Inhibitors

Farnesyl pyrophosphate synthase (FPPS) is a key enzyme that catalyzes the formation of farnesyl pyrophosphate (FPP), a precursor for the synthesis of cholesterol, other isoprenoids, and prenylated proteins.[1] Inhibition of FPPS is a clinically validated strategy for treating diseases characterized by excessive bone resorption, such as osteoporosis and tumor-induced osteolysis.[2][3]

Nitrogen-containing bisphosphonates (N-BPs), such as zoledronic acid, are potent FPPS inhibitors that have been the mainstay of anti-resorptive therapy.[4] However, their high affinity for bone mineral, while advantageous for targeting skeletal tissues, limits their systemic exposure and potential efficacy in non-bone-related diseases, such as soft-tissue tumors.[2][3] This has spurred the search for non-bisphosphonate FPPS inhibitors with improved pharmacokinetic properties and broader therapeutic potential.[5][6]

Recently, the discovery of a novel allosteric binding site on FPPS has opened new avenues for the development of non-bisphosphonate inhibitors.[2][3][7] These allosteric inhibitors offer the potential for high potency and selectivity without the bone-targeting phosphonate groups.

This guide will use 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid as a reference scaffold. While its specific activity against FPPS is not yet established in the literature, its indole-2-carboxylic acid core is a known pharmacophore in other enzyme inhibitors, where the carboxyl group can participate in metal chelation, a key interaction for many FPPS inhibitors with the magnesium ions in the active site.[6][8]

The Mevalonate Pathway and the Role of FPPS

The mevalonate pathway is a crucial metabolic cascade responsible for the production of isoprenoids, which are vital for various cellular functions. FPPS is a central enzyme in this pathway, catalyzing the sequential condensation of isopentenyl pyrophosphate (IPP) with dimethylallyl pyrophosphate (DMAPP) and then with geranyl pyrophosphate (GPP) to form FPP.[1] FPP is a precursor for cholesterol biosynthesis and is also essential for the post-translational modification (prenylation) of small GTPases like Ras, Rho, and Rac, which are critical for cell signaling, proliferation, and survival.[1]

Figure 1: Simplified Mevalonate Pathway Highlighting FPPS.

Benchmarking Workflow for Novel FPPS Inhibitors

A comprehensive evaluation of a novel FPPS inhibitor involves a multi-tiered approach, progressing from biochemical assays to cell-based models and finally to in vivo studies.

Figure 2: Tiered Benchmarking Workflow for Novel FPPS Inhibitors.

Experimental Protocols

Biochemical Assays

4.1.1. FPPS Enzyme Kinetics Assay (IC50 Determination)

This assay directly measures the enzymatic activity of FPPS and is the primary screen for identifying and quantifying the potency of inhibitors. A common method is a colorimetric assay that detects the release of inorganic pyrophosphate (PPi).[9][10]

Protocol:

• Reagent Preparation:

  • Recombinant human FPPS enzyme.

  • Substrates: Geranyl pyrophosphate (GPP) and isopentenyl pyrophosphate (IPP).

  • Assay Buffer: Tris-HCl buffer containing MgCl2 and a reducing agent like DTT.

  • Detection Reagent: A malachite green-based reagent that forms a colored complex with PPi.

• Assay Procedure:

  • Dispense the novel inhibitor (e.g., 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid) and control inhibitors (e.g., zoledronic acid, known non-bisphosphonates) in a 96-well plate at various concentrations.

  • Add the FPPS enzyme to each well and incubate briefly.

  • Initiate the reaction by adding the substrates (GPP and IPP).

  • Incubate at 37°C for a defined period (e.g., 20-30 minutes).

  • Stop the reaction and add the PPi detection reagent.

  • Measure the absorbance at the appropriate wavelength (e.g., ~620 nm).

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the no-inhibitor control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

4.1.2. Binding Affinity Determination (Surface Plasmon Resonance - SPR)

SPR provides real-time, label-free analysis of the binding kinetics (association and dissociation rates) and affinity (KD) of an inhibitor to the target enzyme.[1]

Protocol:

• Immobilization: Covalently immobilize recombinant FPPS onto a sensor chip surface.

• Binding Analysis:

  • Flow a series of concentrations of the novel inhibitor over the sensor surface.

  • Monitor the change in the refractive index at the surface, which is proportional to the mass of the inhibitor binding to the immobilized enzyme.

  • After the association phase, flow buffer over the surface to monitor the dissociation of the inhibitor.

• Data Analysis:

  • Fit the association and dissociation curves to a kinetic model to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Cell-Based Assays

4.2.1. Osteoclast Differentiation and Activity Assay

This assay assesses the functional consequence of FPPS inhibition in the primary cell type responsible for bone resorption.

Protocol:

• Cell Culture:

  • Isolate bone marrow macrophages (BMMs) from mice or use a macrophage cell line like RAW264.7.

  • Culture the cells in the presence of macrophage colony-stimulating factor (M-CSF) and receptor activator of nuclear factor-κB ligand (RANKL) to induce differentiation into osteoclasts.

• Inhibitor Treatment:

  • Treat the differentiating cells with various concentrations of the novel inhibitor and controls.

• Assessment of Differentiation (TRAP Staining):

  • After several days of culture, fix the cells and stain for tartrate-resistant acid phosphatase (TRAP), a marker of mature osteoclasts.

  • Quantify the number of TRAP-positive multinucleated cells.

• Assessment of Activity (Resorption Pit Assay):

  • Culture the cells on a bone-mimetic substrate (e.g., calcium phosphate-coated plates).

  • After treatment with the inhibitors, remove the cells and visualize the resorption pits.

  • Quantify the resorbed area.

4.2.2. Tumor Cell Viability Assay

This assay evaluates the anti-proliferative effects of the inhibitors on cancer cell lines, which is relevant for their potential application in oncology.

Protocol:

• Cell Culture:

  • Seed cancer cell lines (e.g., breast, ovarian, or prostate cancer cells) in 96-well plates.

• Inhibitor Treatment:

  • Treat the cells with a range of concentrations of the novel inhibitor and controls for 48-72 hours.

• Viability Assessment:

  • Use a colorimetric or fluorometric assay (e.g., MTS, MTT, or CellTiter-Glo) to measure cell viability.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Determine the GI50 (concentration for 50% growth inhibition) or IC50 value from the dose-response curve.

In Vitro ADME/Tox Profiling

Early assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicity properties is crucial to identify compounds with favorable drug-like characteristics.

Key Assays:

• Solubility: Determines the aqueous solubility of the compound, which impacts its absorption.

• Permeability: Assessed using models like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell monolayers to predict intestinal absorption.

• Metabolic Stability: Evaluated by incubating the compound with liver microsomes or hepatocytes to determine its metabolic clearance rate.

• Plasma Protein Binding: Measures the extent to which the compound binds to plasma proteins, which affects its distribution and availability.

• CYP450 Inhibition: Assesses the potential for drug-drug interactions by measuring the inhibition of major cytochrome P450 enzymes.

• hERG Inhibition: Evaluates the risk of cardiotoxicity.

• Cytotoxicity: Assessed in non-cancerous cell lines to determine general toxicity.

Comparative Data of Novel Non-Bisphosphonate FPPS Inhibitors

The following table summarizes the reported activities of some representative novel non-bisphosphonate FPPS inhibitors from the literature. The data for 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid is presented as a hypothetical target for a successful drug discovery program.

Compound Class	Example Compound	FPPS IC50 (nM)	Cellular Activity	Mechanism of Action	Reference
Thiazole-based	Compound 13	~80	Potent inhibition of osteoclast formation and bone resorption	Allosteric	[2]
Salicylic Acid-based	Compound 21a	2,700	Moderate cellular activity	Allosteric	[7]
Quinoline-based	Compound 31a	1,400	Moderate cellular activity	Allosteric	[7]
Terpenoid	Taxodione	~1,000-3,000	Known antitumor activity	Binds to the IPP site
Indole-based (Hypothetical)	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid	<100	High	Active Site / Allosteric	N/A

Conclusion

The development of novel non-bisphosphonate FPPS inhibitors holds significant promise for the treatment of a range of diseases, from osteoporosis to cancer. A systematic and rigorous benchmarking process, as outlined in this guide, is essential for identifying and advancing lead candidates with the desired potency, cellular efficacy, and drug-like properties. The use of a tiered approach, starting with biochemical assays and progressing through cellular and in vivo models, allows for efficient decision-making and resource allocation in the drug discovery pipeline. While the specific inhibitory activity of the 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid scaffold against FPPS remains to be experimentally determined, its structural features suggest it as a plausible starting point for the design of novel inhibitors.

References

• Jahnke, W., Rondeau, J. M., Cotesta, S., Marzinzik, A., Pelle, X., Geiser, M., ... & Green, J. (2010). Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery. Nature chemical biology, 6(9), 660-666. [Link]

• Novartis Institutes for BioMedical Research. (2015). Allosteric non-bisphosphonate inhibitors of farnesyl pyrophosphate synthase identified by fragment-based discovery. OAK Open Access Archive. [Link]

• Cotesta, S., Marzinzik, A., Marra, A., Bitsch, F., Boesch, D., Burkhart, C., ... & Jahnke, W. (2015). Discovery of Novel Allosteric Non-Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthase by Integrated Lead Finding. Journal of medicinal chemistry, 58(19), 7785-7801. [Link]

• ResearchGate. (2026). Discovery of Novel Allosteric Non-Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthase by Integrated Lead Finding | Request PDF. [Link]

• Gimmelli, R., Simoni, E., Fantoni, T., Tassone, G., Tuccinardi, T., Granchi, C., ... & Minutolo, F. (2020). NMR for screening and a biochemical assay: Identification of new FPPS inhibitors exerting anticancer activity. Bioorganic & medicinal chemistry, 28(10), 115456. [Link]

• Solfrizzo, M., D'Auria, G., D'Errico, G., Ruggiero, I., La Mancia, G., Musco, G., ... & Brancaccio, D. (2024). Peptides as modulators of FPPS enzyme: A multifaceted evaluation from the design to the mechanism of action. European Journal of Medicinal Chemistry, 265, 116086. [Link]

• Springer Nature Experiments. (n.d.). Osteoclast Differentiation Assay. [Link]

• Aripirala, S., Szabo, C. M., G-Dayanandan, N., Murkin, A. S., & Oldfield, E. (2018). Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site. Proceedings of the National Academy of Sciences, 115(38), 9478-9483. [Link]

• JoVE. (2022). A Simple Pit Assay Protocol to Visualize and Quantify Osteoclastic Resorption In Vitro. [Link]

• Journal of Molecular Endocrinology. (2018). Novel therapies in osteoporosis: PTH-related peptide analogs and inhibitors of sclerostin. [Link]

• Expert Opinion on Pharmacotherapy. (2025). Current and emerging bone resorption inhibitors for the treatment of osteoporosis. [Link]

• ResearchGate. (n.d.). Efficient high throughput screening assay method for FPPS inhibitors. [Link]

• PubMed. (n.d.). Osteoclast Differentiation Assay. [Link]

• National Institutes of Health. (n.d.). In vitro Osteoclastogenesis Assays Using Primary Mouse Bone Marrow Cells. [Link]

• Bio-protocol. (n.d.). Osteoclast and Osteoblast Differentiation. [Link]

• National Institutes of Health. (n.d.). An in vivo assay for osteoclast activity using mouse calvaria. [Link]

• Creative Biolabs. (n.d.). Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. [Link]

• Symeres. (n.d.). In vitro ADME drug discovery services. [Link]

• Royal Society of Chemistry. (2015). Structure-based virtual screening and ADME/T-based profiling for low molecular weight chemical starting points as p21-activated kinase 4 inhibitors. RSC Advances, 5(29), 23202-23209. [Link]

• Lirias. (2024). Peptides as modulators of FPPS enzyme. [Link]

• Royal Society of Chemistry. (2006). Discovery of potent inhibitor for farnesyl pyrophosphate synthase in the mevalonate pathway. Chemical Communications, (48), 5037-5039. [Link]

• eScholarship. (2014). In vitro and in vivo anticancer effects of mevalonate pathway modulation on human cancer cells. [Link]

• National Institutes of Health. (2021). Synthesis, molecular docking, and in silico ADME/Tox profiling studies of new 1-aryl-5-(3-azidopropyl)indol-4-ones: Potential inhibitors of SARS CoV-2 main protease. [Link]

• Oncotarget. (2015). Genome-wide RNAi analysis reveals that simultaneous inhibition of specific mevalonate pathway genes potentiates tumor cell death. [Link]

• SynAbs. (n.d.). Osteoclasts bone resorption assay. [Link]

• MDPI. (2021). In Vivo and In Vitro Models for the Study of Bone Remodeling and the Role of Immune Cells. [Link]

• Dove Medical Press. (2021). Mevalonate pathway lipids in gastric cancer cells. [Link]

• The Journal of Cell Biology. (2004). Amylin inhibits bone resorption while the calcitonin receptor controls bone formation in vivo. [Link]

• ETDEWEB. (2009). Activity of mevalonate pathway inhibitors against breast and ovarian cancers in the ATP-based tumour chemosensitivity assay. [Link]

• MDPI. (2023). Revisiting Resveratrol as an Osteoprotective Agent: Molecular Evidence from In Vivo and In Vitro Studies. [Link]

• ResearchGate. (2016). Discovery of potent inhibitor for farnesyl pyrophosphate synthase in the mevalonate pathway. [Link]

• Gavin Publishers. (2019). Advances in Analytical and Pharmaceutical Chemistry. [Link]

• G-Biosciences. (n.d.). Enzyme Analysis. [Link]

• Applied Photophysics. (n.d.). Investigate enzymatic mechanisms using stopped-flow. [Link]

• National Institutes of Health. (n.d.). Farnesyl Diphosphate Synthase Inhibitors With Unique Ligand-Binding Geometries. [Link]

• ResearchGate. (n.d.). FPPS catalyzed reactions and our new enzyme assay. [Link]

• MDPI. (2025). Indole-2-Carboxamide as an Effective Scaffold for the Design of New TRPV1 Agonists. [Link]

• ACS Publications. (2025). Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity. [Link]

• National Institutes of Health. (2024). Educational activity of enzyme kinetics in an undergraduate biochemistry course. [Link]

• National Institutes of Health. (n.d.). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. [Link]

• National Institutes of Health. (n.d.). Structure-Activity Relationship Study of Indole-2-carboxamides Identifies a Potent Allosteric Modulator for the Cannabinoid Receptor 1 (CB1). [Link]

Sources

• 1. 3-(Octadecanoylaminomethyl)indole-2-carboxylic acid derivatives and 1-methyl-3-octadecanoylindole-2-carboxylic acid as inhibitors of cytosolic phospholipase A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. indole-2-carboxylic acid, 1477-50-5 [thegoodscentscompany.com]
• 3. nextsds.com [nextsds.com]
• 4. mdpi.com [mdpi.com]
• 5. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sapphire Bioscience [sapphirebioscience.com]
• 8. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis and antitumor evaluation of novel 1H-indole-2-carboxylic acid derivatives targeting 14-3-3η protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural comparison of FPPS active site inhibitors vs 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid

The development of Farnesyl Pyrophosphate Synthase (FPPS) inhibitors represents a fascinating evolution in structure-based drug design. As a critical node in the mevalonate pathway, FPPS synthesizes isoprenoids essential for the prenylation of small GTPases (e.g., Ras, Rho, Rac), making it a high-value target for both skeletal diseases and oncology.

Historically, the field has been dominated by active site inhibitors. However, the discovery of allosteric modulators like 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid has fundamentally shifted our pharmacological approach. As an application scientist, I have structured this guide to objectively compare the structural mechanics, performance metrics, and validation workflows of these two distinct inhibitor classes.

Structural and Mechanistic Paradigm Shift

Active Site Inhibitors (Nitrogen-containing Bisphosphonates)

Drugs like zoledronate and alendronate are the gold standard for bone-related pathologies. Structurally, they possess a P-C-P backbone that acts as a non-hydrolyzable pyrophosphate mimetic.

• Mechanism: They act as competitive inhibitors, binding directly to the allylic (S1) and homoallylic (S2) active site pockets. Their phosphonate groups tightly chelate Mg²⁺ ions, blocking the condensation of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).

• The Limitation: This mechanism relies on the "bone hook" property of bisphosphonates. Their extreme hydrophilicity and >95% affinity for hydroxyapatite (bone mineral) result in rapid skeletal sequestration, rendering them virtually useless for targeting soft-tissue tumors due to poor systemic distribution and low cellular permeability.

Allosteric Inhibitors (Indole-2-carboxylic acid derivatives)

To decouple FPPS inhibition from bone accumulation, fragment-based NMR and X-ray crystallography screening identified a previously unknown druggable pocket ().

• Mechanism: 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid binds to this distinct allosteric site (S3) located near the enzyme's C-terminus. Interestingly, this pocket is also where the enzyme's own product, FPP, can bind to trigger feedback inhibition ().

• The Advantage: Binding at the S3 pocket induces a conformational lock that prevents the active site from closing, halting the catalytic cycle non-competitively. Because it lacks the highly charged phosphonate groups, the indole scaffold is lipophilic, passively permeable, and completely devoid of bone affinity—making it an ideal lead for soft-tissue oncology and immunomodulation ().

Mevalonate pathway logic comparing competitive S1/S2 blockade vs. non-competitive S3 allosteric lock.

Quantitative Performance Comparison

The structural divergence between these two classes manifests directly in their pharmacological profiles. The table below synthesizes the performance data of a standard active site inhibitor against the allosteric indole derivative.

Parameter	Active Site Inhibitors (e.g., Zoledronate)	Allosteric Inhibitors (e.g., Indole-2-carboxylic acid)
Primary Binding Site	S1 (Allylic) & S2 (Homoallylic) Pockets	S3 (Allosteric) Pocket
Inhibition Mechanism	Competitive (Substrate Mimetic)	Non-competitive (Conformational Lock)
Chemical Backbone	Nitrogen-containing Bisphosphonate (N-BP)	Lipophilic Indole-2-carboxylic acid derivative
Human FPPS IC₅₀	~3 - 5 nM	~200 - 900 nM
Bone Affinity (HAP Binding)	> 95% (High Sequestration)	< 5% (Negligible)
Cellular Permeability	Poor (Requires fluid-phase endocytosis)	High (Lipophilic, passively permeable)
Primary Therapeutic Utility	Osteoporosis, Bone Metastases	Soft-tissue Tumors, Immunomodulation

Self-Validating Experimental Workflows

To objectively evaluate and differentiate these inhibitors during drug development, we utilize a dual-workflow approach. These protocols are designed with built-in causality checks to ensure the data is self-validating.

Protocol 1: Steady-State Kinetic Profiling (Mechanism of Action)

To prove that the indole derivative is truly allosteric, we must demonstrate that its inhibitory potency is independent of substrate concentration.

• Enzyme Preparation: Incubate 10 nM recombinant human FPPS in assay buffer (50 mM Tris-HCl pH 7.4, 2 mM MgCl₂, 1 mM DTT).

• Matrix Titration: Prepare a 2D matrix in a 96-well plate. Axis X: Varying concentrations of IPP/DMAPP (1 μM to 50 μM). Axis Y: Varying concentrations of the inhibitor (0.1 nM to 10 μM).

• Reaction & Detection: Initiate the reaction and incubate for 30 minutes at 37°C. Terminate by adding Malachite Green reagent, which binds the inorganic pyrophosphate (PPi) released during the condensation reaction. Read absorbance at 620 nm.

• Causality & Validation: Plot Michaelis-Menten curves. For zoledronate, increasing IPP concentration will shift the apparent IC₅₀ higher, validating competitive inhibition. For 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid, the IC₅₀ will remain stable while Vmax decreases, definitively proving a non-competitive, allosteric mechanism.

Protocol 2: Hydroxyapatite (HAP) Affinity Assay (Pharmacokinetic Triage)

To validate the compound's suitability for soft-tissue targeting, we must prove the absence of the "bone sink" effect.

• HAP Equilibration: Suspend 50 mg of synthetic hydroxyapatite powder in 1 mL of physiological saline (pH 7.4).

• Compound Incubation: Spike the suspension with 10 μM of the test inhibitor. Incubate at room temperature for 1 hour with continuous end-over-end rotation to mimic physiological bone exposure.

• Separation & Quantification: Centrifuge at 10,000 x g for 5 minutes to pellet the HAP. Extract the supernatant and quantify the unbound compound fraction using LC-MS/MS against a standard curve.

• Causality & Validation: A mass balance calculation serves as the internal control. Zoledronate will show <5% compound in the supernatant (validating the assay's capture efficiency). The indole derivative must show >95% in the supernatant, proving that the removal of the phosphonate groups successfully eliminated bone affinity.

Sequential profiling workflow validating mechanism of action and soft-tissue pharmacokinetic viability.

References

• Jahnke, W., et al. "Allosteric non-bisphosphonate FPPS inhibitors identified by fragment-based discovery." Nature Chemical Biology 6, 660–666 (2010). URL:[Link]

• Park, J., et al. "Human farnesyl pyrophosphate synthase is allosterically inhibited by its own product." Nature Communications 8, 14132 (2017). URL: [Link]

• Lin, Y.S., et al. "Farnesyl Pyrophosphate Synthase as a Target for Drug Development: Discovery of Natural-Product-Derived Inhibitors and Their Activity in Pancreatic Cancer Cells." Journal of Medicinal Chemistry 62, 24, 11035–11053 (2019). URL:[Link]

Evaluating the Efficacy of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (NOV_823) vs. Taxodione: A Comparative Guide on Novel FPPS Inhibitors

Executive Summary

Farnesyl diphosphate synthase (FPPS) is a critical bottleneck enzyme in the mevalonate pathway, responsible for synthesizing isoprenoids required for the prenylation of oncogenic proteins like Ras and Rho. While nitrogen-containing bisphosphonates (e.g., zoledronate) are potent FPPS inhibitors, their high affinity for bone mineral restricts their utility in treating soft-tissue tumors and central nervous system (CNS) malignancies[1].

This guide provides a rigorous comparative analysis of two emerging non-bisphosphonate FPPS inhibitors: 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (a synthetic allosteric inhibitor known as NOV_823) and Taxodione (a natural quinone methide diterpene). By evaluating their distinct binding geometries and downstream cellular effects, researchers can strategically select the appropriate scaffold for targeted oncology drug development.

Mechanistic Causality: Overcoming the Bone-Affinity Paradigm

To effectively target soft-tissue tumors, an inhibitor must bypass the highly charged, Mg²⁺-dependent allylic (S1) active site that bisphosphonates exploit.

1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (NOV_823) was discovered via fragment-based X-ray crystallography and NMR as a first-in-class allosteric inhibitor 2[2]. It binds to a previously unidentified, lipophilic allosteric pocket (the S3 site), inducing a conformational shift that halts catalysis without requiring bone-seeking phosphate groups[1][2].

Taxodione , conversely, acts as a competitive inhibitor at the homoallylic isopentenyl diphosphate (IPP) site (the S2 site) 3[3]. Because of its high lipophilicity and ability to cross the blood-brain barrier, taxodione has shown profound efficacy in downregulating mevalonate pathway genes in U87MG glioblastoma cells, synergizing strongly with paclitaxel4[4]. Furthermore, its quinone methide structure triggers reactive oxygen species (ROS) generation, inducing apoptosis in BCR-ABL-positive leukemia cells5[5].

Fig 1. FPPS signaling pathway illustrating distinct binding sites of Taxodione and NOV_823.

Comparative Pharmacological Profile

To aid in lead optimization, the quantitative and structural parameters of both compounds are summarized below.

Feature	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (NOV_823)	Taxodione
Chemical Class	Synthetic benzo[g]indole derivative	Natural quinone methide diterpene
Primary Target	HsFPPS (Allosteric Site - S3)	HsFPPS (IPP Site - S2)
PDB Co-crystal	3N6K	4P0V, 4P0X
Bone Affinity	Low (Non-bisphosphonate)	Low (Highly Lipophilic)
Secondary Mechanisms	N/A	ROS generation, mitochondrial dysfunction
Primary Indication	Soft-tissue tumors	Glioblastoma, Leukemia (BCR-ABL+)

Self-Validating Experimental Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems containing intrinsic mechanistic controls.

Protocol 1: FPPS Enzymatic Inhibition & Mechanistic Shift Assay

Causality: Radiometric assays provide direct measurement of catalytic turnover. By varying the concentration of the substrate (IPP), we can mathematically validate if the inhibitor competes for the active site (Taxodione) or binds allosterically (NOV_823).

• Enzyme Preparation: Purify recombinant human FPPS (HsFPPS) expressed in E. coli. Confirm purity via SDS-PAGE (>95%).

• Reaction Assembly: In a 96-well assay plate, combine 50 mM Tris-HCl (pH 7.4), 2 mM MgCl₂, 1 mM DTT, and 10 nM HsFPPS.

• Inhibitor Incubation: Add serial dilutions (0.1 nM to 100 μM) of NOV_823 or Taxodione.

  • Self-Validation Control: Include Zoledronate as a positive control for S1 site inhibition, and a DMSO vehicle control to establish baseline 100% activity. Incubate for 15 minutes at 37°C.

• Substrate Initiation: Initiate the reaction by adding 10 μM DMAPP and 10 μM[¹⁴C]-IPP (specific activity 50 mCi/mmol).

• Mechanistic Shift Assay (Crucial): Run parallel plates with varying [¹⁴C]-IPP concentrations (1 μM, 10 μM, 50 μM). A rightward shift in the IC₅₀ curve at higher IPP concentrations validates S2 competitive inhibition (Taxodione), whereas an unchanged IC₅₀ validates allosteric inhibition (NOV_823).

• Quenching & Extraction: Stop the reaction after 10 minutes by adding 2.5 M HCl in ethanol. Extract the lipophilic [¹⁴C]-FPP product using hexane.

• Quantification: Transfer the hexane layer to a scintillation vial and measure radioactivity using a liquid scintillation counter.

Fig 2. Self-validating enzymatic workflow for determining FPPS inhibition kinetics.

Protocol 2: 3D Glioblastoma Spheroid Synergy Assay

Causality: Standard 2D cell cultures fail to replicate the hypoxic core and drug-penetration barriers of solid tumors. 3D spheroids provide a self-validating model for soft-tissue efficacy, which is the primary therapeutic rationale for developing non-bisphosphonate FPPS inhibitors like Taxodione and NOV_823.

• Spheroid Formation: Seed U87MG glioblastoma cells at 1,000 cells/well in ultra-low attachment 96-well plates. Centrifuge at 200 x g for 5 minutes and incubate for 72 hours to form uniform spheroids.

• Compound Treatment: Treat spheroids with Taxodione (0.5 to 10 μM) alone, or in combination with subnanomolar Paclitaxel (0.2–0.8 nM).

• Morphological Tracking: Monitor spheroid volume daily using brightfield microscopy.

  • Self-Validation: Spheroid integrity must be confirmed; necrotic disintegration in vehicle controls invalidates the plate.

• Viability Readout: At day 7, add CellTiter-Glo® 3D Reagent to lyse spheroids and quantify ATP via luminescence.

• Synergy Analysis: Calculate the combinatorial effect using the Bliss Independence model. A Bliss score >10 validates a synergistic mechanism of action.

Conclusion

Both 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid (NOV_823) and Taxodione represent vital leaps forward in targeting the mevalonate pathway outside of bone tissue. While NOV_823 offers a highly specific, synthetic allosteric approach to shut down FPPS, Taxodione provides a multi-modal natural scaffold capable of penetrating the CNS and inducing ROS-mediated apoptosis. Selection between these compounds should be dictated by the specific tumor microenvironment and the desired synergistic drug combinations.

References

• Parella, K. J., et al. "Taxodione Inhibits Glioblastoma Proliferation and Potentiates the Cytotoxicity of Paclitaxel." ACS Chemical Biology, 2025. 4

• Tago, M., et al. "Taxodione induces apoptosis in BCR-ABL-positive cells through ROS generation." Biochemical Pharmacology, 2018. 5

• Lin, Y. S., et al. "Taxodione and arenarone inhibit farnesyl diphosphate synthase by binding to the isopentenyl diphosphate site." PNAS, 2014. 3

• Rondeau, J.-M., et al. "3N6K: Human FPPS complex with NOV_823." RCSB Protein Data Bank, 2010. 2

• Park, J., et al. "Farnesyl Pyrophosphate Synthase as a Target for Drug Development: Discovery of Natural-Product-Derived Inhibitors and Their Activity in Pancreatic Cancer Cells." ACS Publications, 2019. 1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rcsb.org [rcsb.org]
• 3. pnas.org [pnas.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Taxodione induces apoptosis in BCR-ABL-positive cells through ROS generation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid proper disposal procedures

As a Senior Application Scientist, I understand that managing complex organic intermediates like 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid requires more than just following a generic safety sheet. It demands a mechanistic understanding of the chemical's behavior, its environmental impact, and its degradation pathways.

To build operational excellence and ensure absolute safety in your laboratory, this guide provides drug development professionals and researchers with a self-validating, field-proven protocol for the safe handling and proper disposal of this specific indole derivative.

Chemical Profile & Hazard Assessment

Before initiating any workflow, it is critical to understand the physical and chemical parameters of the compound. While specific toxicity data for complex novel intermediates can be limited, we extrapolate operational baselines from its structural analogs (such as indole-2-carboxylic acid)[1].

Property / Parameter	Specification / Data
Chemical Name	1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid
CAS Registry Number	1250273-31-4[2]
Molecular Formula	C15H11NO4
Molecular Weight	269.25 g/mol [2]
Structural Class	Benzo-fused Indole Dicarboxylic Acid
Primary Hazards (GHS)	Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE 3 (H335)[1][3]
Required PPE	Nitrile gloves, safety goggles, lab coat, localized exhaust[3]

Mechanistic Insight: The "Why" Behind the Protocol

True laboratory safety is rooted in understanding why a protocol exists. 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid requires strict disposal segregation due to three primary mechanistic factors:

• Nitrogen Content & Combustion Byproducts: The indole nitrogen dictates that upon thermal destruction (incineration), nitrogen oxides (NOx) will be generated. Disposal facilities must be equipped with NOx scrubbers (such as Selective Catalytic Reduction systems) to prevent toxic atmospheric emissions[4].

• Acidic Functionality: The dual carboxylic acid groups impart mild acidity. While not highly corrosive, the compound can react exothermically with strong bases or oxidizing agents. Therefore, waste must be strictly segregated from incompatible chemical streams[5].

• Ecotoxicity & Recalcitrance: Complex polycyclic aromatic systems (like the benzo[g]indole core) lack rapid biodegradability pathways in standard aquatic environments. This strictly prohibits drain disposal, as it poses a severe risk to aquatic ecosystems[3].

Operational Workflow: Handling & Containment

To prevent contamination and ensure user safety, follow this step-by-step handling methodology:

• Step 1: Environmental Preparation: Ensure the fume hood is operating at a minimum face velocity of 100 fpm. Clear the workspace of any strong oxidizers or bases[5].

• Step 2: PPE Verification: Don standard nitrile gloves (double-gloving is recommended for extended handling), tightly fitting safety goggles, and a flame-resistant lab coat[3].

• Step 3: Active Handling: Use anti-static spatulas to transfer the solid. Organic powders can generate static electricity, creating a risk of aerosolization or, in extreme cases, dust ignition. Weighing should be performed on analytical balances enclosed in draft shields to prevent the dispersion of fine particulates[4].

• Step 4: Post-Operation Decontamination: Wipe down spatulas and balance surfaces with a compatible solvent (e.g., ethanol or acetone) into a designated liquid waste beaker. Follow up by washing the surface with standard laboratory soap and water[3].

Proper Disposal Procedures

Under no circumstances should 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid be flushed down the drain or disposed of in standard municipal trash[3][4].

Step-by-Step Disposal Methodology

A. Solid Waste (Unused Chemical & Consumables)

• Collect all unused solid material, contaminated weighing paper, and empty primary containment vials.

• Place these items into a puncture-resistant, sealable chemical solid waste container[3].

• Label the container clearly: "Hazardous Solid Waste: Toxic/Irritant Organic Acid (Indole Derivative)."

B. Liquid Waste (Reaction Filtrates & Assay Solutions)

• If the compound is dissolved in organic solvents (e.g., DMSO for biological assays, or Methanol/Acetonitrile for HPLC), route the solution to a compatible organic liquid waste carboy.

• Crucial Segregation: Segregate the waste into "Halogenated" or "Non-Halogenated" streams based entirely on the solvent used, as the compound itself contains no halogens[4].

• Keep the waste container tightly closed when not actively adding waste to prevent VOC emissions[5].

C. Contaminated Packaging

• Do not reuse empty containers for other reagents.

• Glass vials must be triple-rinsed with a compatible solvent (the rinsate must be routed to the liquid waste stream).

• Once rinsed, dispose of the glass in a designated broken glass receptacle or directly as solid hazardous waste, depending on your institution's Environmental Health and Safety (EHS) guidelines[3].

Caption: Workflow for the segregation and disposal of indole-derivative chemical waste.

Emergency Response & Spill Management

In the event of an accidental spill on the benchtop or floor, immediate and systematic action is required to prevent respiratory irritation and environmental release.

Step-by-Step Spill Protocol

• Isolate & Ventilate: Immediately evacuate unnecessary personnel from the immediate area. Ensure local exhaust ventilation is maximized and remove any potential sources of ignition[3].

• Don Emergency PPE: Ensure you are wearing fresh nitrile gloves, goggles, and an N95 or P100 particulate respirator if significant dust has been generated[4].

• Containment (Solid Spill): Do not use water initially, as it may spread the chemical or create a hard-to-clean paste. Use a damp paper towel or inert absorbent pads to carefully sweep up the powder without generating dust[4].

• Containment (Liquid Spill): If the compound is in solution, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill kit pads)[5].

• Collection & Decontamination: Sweep the absorbed material into a sealed hazardous waste container. Wash the contaminated surface thoroughly with soap and water to remove residual traces[3].

Caption: Step-by-step emergency response pathway for chemical spills.

Sources

• 1. echemi.com [echemi.com]
• 2. Glixx Laboratories 1-(CARBOXYMETHYL)-1H-BEN 100MG, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid

Comprehensive Safety and Handling Guide: 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid

A Senior Application Scientist's Guide to Ensuring Laboratory Safety

For researchers at the forefront of drug development, the meticulous handling of novel chemical entities is paramount. This guide provides an in-depth, procedural framework for the safe handling of 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid, a compound of interest in medicinal chemistry. In the absence of a specific Safety Data Sheet (SDS) for this compound, a conservative approach, grounded in the known hazards of analogous structures such as indole-carboxylic acids and benzo[g]indole derivatives, is essential. This guide is structured to provide immediate, actionable safety and logistical information, ensuring both personal safety and experimental integrity.

Hazard Assessment and Risk Mitigation

Key Potential Hazards:

• Skin and Eye Irritation: Direct contact may cause irritation or more severe reactions.[1][2]

• Respiratory Irritation: Inhalation of the powder can irritate the respiratory tract.[1]

• Unknown Long-term Effects: Due to its novel structure, the long-term toxicological properties are unknown. Therefore, minimizing exposure is crucial.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is your primary defense against chemical exposure. The following table outlines the minimum required PPE for handling 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[7][8]	Protects against splashes and airborne powder, preventing eye irritation.[3]
Hand Protection	Chemically resistant gloves (e.g., nitrile or neoprene).[1][7]	Prevents direct skin contact and potential irritation or absorption.[8]
Body Protection	A lab coat, long pants, and closed-toe shoes are mandatory.[3][7]	Protects skin from accidental spills and contamination.
Respiratory Protection	A properly fitted N95 respirator or higher.	Essential when handling the powder outside of a certified chemical fume hood to prevent inhalation of airborne particles.[3][4]

The selection of appropriate PPE should always be preceded by a thorough risk assessment of the specific experimental procedure.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow Diagram

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol minimizes the risk of exposure and ensures the integrity of your research.

Preparation:

• Designated Area: Conduct all handling of the solid compound within a certified chemical fume hood to minimize inhalation risk.

• Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, solvents, etc.) and waste containers are within the fume hood.

• Don PPE: Put on all required PPE as outlined in the table above. Ensure your gloves are compatible with any solvents you will be using.

Handling the Compound:

• Weighing: Carefully weigh the desired amount of the compound on a tared weigh boat. Avoid creating dust by handling the powder gently.

• Dissolving: If dissolving the compound, add the solvent slowly to the solid to prevent splashing.

• Cleaning: After use, decontaminate all surfaces and equipment with an appropriate solvent (e.g., ethanol or acetone).

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Segregation and Collection:

• Solid Waste: All solid waste contaminated with the compound (e.g., weigh boats, gloves, paper towels) should be placed in a designated, labeled hazardous waste container.

• Liquid Waste: Unused solutions containing the compound should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Empty Containers: Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).[7] Collect the rinsate as hazardous liquid waste. Deface the original label before disposing of the container.[7]

Waste Container Labeling: All waste containers must be clearly labeled with:

• The full chemical name: "1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid" and any solvents.

• The words "Hazardous Waste".

• The date the waste was first added.[7]

Storage and Disposal:

• Keep waste containers securely closed except when adding waste.[1]

• Store waste in a designated satellite accumulation area within the laboratory.

• Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) department or a licensed contractor. Do not attempt to transport hazardous waste yourself.[1]

Chemical Handling and Disposal Workflow

The following diagram outlines the complete workflow from handling to disposal.

Caption: Chemical Handling and Disposal Workflow

By implementing these comprehensive safety measures, researchers can confidently handle 1-(Carboxymethyl)-1H-benzo[g]indole-2-carboxylic acid, ensuring a safe laboratory environment and the integrity of their scientific pursuits.

References

• A Comprehensive Guide to the Safe Disposal of Indole-5,6-quinone. Benchchem.
• Proper Disposal of Indole-3-Carboxaldehyde: A Guide for Laboratory Professionals. Benchchem.
• Powder Coating Personal Protective Equipment (PPE) Requirements. (2026, March 19).
• PPE For Chemical Handling With Example. (2025, June 6). Industrial Safety Tips.
• PPE for Powder Handling: Support Operators Effectively. (2025, September 14). Dust Arrest.
• Personal Protective Equipment | US EPA. (2025, September 12).
• How To Choose The Right PPE For Chemical Handling. (2025, December 2). Hazchem Safety.
• SAFETY DATA SHEET. (2025, October 16). Sigma-Aldrich.
• SAFETY DATA SHEET. (2025, December 20). Fisher Scientific.
• Benzo[f]indole-4,9-dione Derivatives Effectively Inhibit the Growth of Triple-Negative Breast Cancer. PMC.
• INDOLE DERIVATIVES AS POTENTIAL ANTICANCER AGENTS: A REVIEW. (PDF).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. nspcoatings.co.uk [nspcoatings.co.uk]
• 4. dustarrest.com [dustarrest.com]
• 5. Benzo[f]indole-4,9-dione Derivatives Effectively Inhibit the Growth of Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. PPE For Chemical Handling With Example [industrialsafetytips.in]